Technical Documentation Center

(1s)-7-Fluoroindanylamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (1s)-7-Fluoroindanylamine
  • CAS: 1113025-33-4

Core Science & Biosynthesis

Foundational

(1S)-7-Fluoroindanylamine: Technical Synthesis & Application Guide

This guide provides an in-depth technical analysis of (1S)-7-Fluoroindanylamine (also designated as (S)-7-fluoro-2,3-dihydro-1H-inden-1-amine), a specialized chiral building block used in the development of CNS-active ph...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of (1S)-7-Fluoroindanylamine (also designated as (S)-7-fluoro-2,3-dihydro-1H-inden-1-amine), a specialized chiral building block used in the development of CNS-active pharmaceutical agents.

Executive Summary

(1S)-7-Fluoroindanylamine (CAS: 2061996-47-0 for HCl salt; 1113025-33-4 for free base) is a high-value chiral scaffold belonging to the 1-aminoindan class. Structurally, it is the 7-fluorinated analog of the pharmacophore found in Rasagiline (Azilect), a potent MAO-B inhibitor used in Parkinson’s disease.

The introduction of the fluorine atom at the C7 position—proximal to the chiral amine—serves two critical medicinal chemistry functions:

  • Metabolic Blocking: It obstructs potential hydroxylation sites on the aromatic ring, extending the compound's half-life.

  • Electronic Modulation: The electron-withdrawing nature of fluorine lowers the pKa of the adjacent amine, potentially altering blood-brain barrier (BBB) permeability and receptor binding affinity compared to the non-fluorinated parent.

This molecule is primarily utilized as a key intermediate in the synthesis of next-generation MAO-B inhibitors and is explored in the structural optimization of Sphingosine-1-Phosphate (S1P) receptor modulators (analogous to Ozanimod).

Chemical Profile & Physicochemical Properties[1][2][3][4]

The following data characterizes the (S)-enantiomer. Researchers must verify enantiomeric purity (>98% ee) prior to use in biological assays, as the (R)-enantiomer often exhibits significantly different pharmacodynamics.

PropertyValueNotes
IUPAC Name (1S)-7-Fluoro-2,3-dihydro-1H-inden-1-amine
CAS Number 2061996-47-0 (HCl); 1113025-33-4 (Base)
Molecular Formula C₉H₁₀FN
Molecular Weight 151.18 g/mol (Free Base); 187.64 g/mol (HCl)
Chirality (S)-ConfigurationCritical for receptor selectivity
Appearance White to off-white crystalline solid (HCl)Hygroscopic
Solubility DMSO (>20 mg/mL), Methanol, Water (Salt)Free base is lipophilic
pKa (Calc.) ~8.8 - 9.2Lower than non-F analog (~9.[1][2][3][4][5][6][7][8][9][10][11]5)
LogP (Calc.) ~1.9 - 2.1Fluorine increases lipophilicity
H-Bond Donors 1 (Amine)
H-Bond Acceptors 2 (Amine, Fluorine)

Structural Analysis & Pharmacophore Logic

The 1-aminoindan scaffold is a "privileged structure" in neuroscience. The (1S)-configuration orients the amine group into a specific hydrophobic pocket within MAO-B or S1P receptors.

Fluorine Effect on Binding

The C7-Fluorine atom is not merely a steric placeholder. It exerts a strong inductive effect (-I) , pulling electron density away from the aromatic ring and the benzylic carbon (C1).

  • pKa Shift: By reducing the electron density on the nitrogen lone pair (through-bond induction), the basicity is slightly attenuated. This increases the fraction of the uncharged species at physiological pH (7.4), theoretically enhancing passive diffusion across the BBB.

  • Conformational Lock: The C7-F substituent creates a "gauche effect" or steric repulsion with the C1-amine, potentially locking the amine into a preferred conformation for receptor docking.

Graphviz Diagram: Structure-Activity Relationship (SAR)

The following diagram illustrates the functional logic of the molecule.

SAR_Logic Core (1S)-7-Fluoroindanylamine Core Scaffold F_Sub C7-Fluorine Substitution Core->F_Sub Contains Chiral (1S)-Amine Center Core->Chiral Contains App Target Applications (MAO-B / S1P) F_Sub->App Blocks Metabolism (CYP450 Stability) F_Sub->App Modulates pKa (BBB Permeability) Chiral->App Defines Selectivity (e.g., vs MAO-A)

Caption: SAR logic showing how the Fluorine atom and Chiral center contribute to the molecule's pharmacological profile.

Synthesis & Manufacturing Protocols

Synthesizing the enantiopure (1S)-amine requires bypassing the racemic route or employing a robust resolution strategy. The most scalable industrial route involves the synthesis of 7-fluoro-1-indanone followed by asymmetric reductive amination .

Phase 1: Synthesis of 7-Fluoro-1-indanone (Precursor)
  • Reagents: 3-chloro-1-(2-fluorophenyl)propan-1-one, Aluminum Chloride (

    
    ), Sodium Chloride (
    
    
    
    ).
  • Mechanism: Intramolecular Friedel-Crafts Alkylation (Melt conditions).

Protocol:

  • Mix 3-chloro-1-(2-fluorophenyl)propan-1-one (1.0 eq) with

    
     (5.0 eq) and 
    
    
    
    (2.0 eq).
  • Heat the neat mixture to 120°C (melt) for 2 hours. Caution: HCl gas evolution.

  • Quench the melt onto ice/water carefully.

  • Extract with Ethyl Acetate, wash with brine, and dry over

    
    .
    
  • Purify via silica column (Hexane/EtOAc) to yield 7-fluoro-1-indanone .

Phase 2: Asymmetric Reductive Amination (The "Ellman" Route)

This method uses a chiral auxiliary to induce stereochemistry, superior to classical resolution for yield.

  • Reagents: (S)-(-)-tert-Butanesulfinamide (Ellman's Auxiliary), Titanium Ethoxide (

    
    ), Sodium Borohydride (
    
    
    
    ).

Step-by-Step Protocol:

  • Imine Formation:

    • Dissolve 7-fluoro-1-indanone (10 mmol) in dry THF (50 mL).

    • Add (S)-(-)-tert-Butanesulfinamide (11 mmol) and

      
       (20 mmol).
      
    • Reflux at 70°C for 16 hours under

      
      .
      
    • Monitor by TLC until ketone is consumed.

  • Diastereoselective Reduction:

    • Cool the mixture to -48°C (critical for diastereoselectivity).

    • Slowly add

      
       (40 mmol). Stir for 4 hours while warming to room temperature.
      
    • Mechanism:[7][10] The bulky sulfinyl group directs the hydride attack from the less hindered face, establishing the (S)-configuration at C1.

  • Hydrolysis (Deprotection):

    • Quench with saturated

      
      . Filter through Celite.
      
    • Treat the crude sulfinamide intermediate with 4M HCl in Dioxane/MeOH (1:1) for 2 hours at RT.

    • Concentrate to yield (1S)-7-fluoroindanylamine hydrochloride .

  • Validation:

    • Check enantiomeric excess (ee) via Chiral HPLC (Daicel Chiralcel OD-H column, Hexane/IPA 90:10). Target: >98% ee.

Graphviz Diagram: Synthesis Workflow

Synthesis_Flow Start Start: 3-chloro-1-(2-fluorophenyl)propan-1-one Step1 Friedel-Crafts Cyclization (AlCl3, 120°C) Start->Step1 Inter1 Intermediate: 7-Fluoro-1-indanone Step1->Inter1 Step2 Chiral Imine Formation ((S)-t-Bu-Sulfinamide, Ti(OEt)4) Inter1->Step2 Step3 Diastereoselective Reduction (NaBH4, -48°C) Step2->Step3 Induces Chirality Step4 Acid Hydrolysis (HCl/MeOH) Step3->Step4 Final Product: (1S)-7-Fluoroindanylamine HCl Step4->Final

Caption: Synthesis of (1S)-7-Fluoroindanylamine via Ellman's Auxiliary method.

Applications in Drug Discovery

MAO-B Inhibition (Parkinson's Disease)

This molecule is the direct fluorinated scaffold of Rasagiline .

  • Mechanism: The propargyl-derivative of this amine (N-propargyl-7-fluoroindanylamine) acts as a suicide substrate for Monoamine Oxidase B (MAO-B).

  • Advantage: The 7-fluoro substitution prevents metabolic ring hydroxylation, a common clearance pathway for Rasagiline, potentially allowing for lower dosing and reduced "cheese effect" (tyramine interaction).

S1P Receptor Modulation (Autoimmune)

Indanylamines are bioisosteres for the headgroups of S1P modulators like Ozanimod .

  • Role: The amine forms a salt bridge with Glu121 (or equivalent) in the S1P1 receptor binding pocket.

  • Optimization: The (1S)-configuration is often strictly required for potency; the (1R)-enantiomer may be inactive or off-target.

Handling, Safety & Stability

  • Storage: Store the HCl salt at 2-8°C under inert gas (Argon/Nitrogen). It is hygroscopic.

  • Stability: Stable in solid form for >2 years. In solution (DMSO/MeOH), use within 24 hours or freeze at -20°C.

  • Hazards:

    • H302: Harmful if swallowed.

    • H315/H319: Causes skin and serious eye irritation.

    • P280: Wear protective gloves/eye protection.

  • Disposal: Incinerate in a chemical incinerator equipped with an afterburner and scrubber (due to Fluorine content).

References

  • National Institutes of Health (NIH) - PubMed. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein J. Org.[6] Chem. Retrieved from [Link]

  • Royal Society of Chemistry. (2010). Enantioselective synthesis of 1-aminoindene derivatives via asymmetric Brønsted acid catalysis. Chem. Commun. Retrieved from [Link]

  • DrugBank. (2024). Rasagiline: Pharmacology and Structure-Activity Relationships. Retrieved from [Link]

Sources

Exploratory

(1s)-7-Fluoroindanylamine as a chiral building block in synthesis

The following technical guide details the synthesis, characterization, and application of (1S)-7-Fluoroindanylamine (also designated as (S)-7-fluoro-2,3-dihydro-1H-inden-1-amine). This document is structured to support r...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the synthesis, characterization, and application of (1S)-7-Fluoroindanylamine (also designated as (S)-7-fluoro-2,3-dihydro-1H-inden-1-amine). This document is structured to support researchers in medicinal chemistry and process development.

Technical Whitepaper | Version 2.0

Executive Summary

(1S)-7-Fluoroindanylamine (CAS: 2061996-47-0 for HCl salt) represents a privileged scaffold in neuropharmacology. Structurally analogous to the anti-Parkinsonian agent Rasagiline , the introduction of a fluorine atom at the C7 position imparts unique electronic and metabolic properties.

The C7-fluorine substitution serves two critical functions in drug design:

  • Metabolic Blocking: It obstructs the common hydroxylation pathway on the aromatic ring, potentially extending the half-life (

    
    ) of derived APIs.
    
  • Electronic Modulation: The electronegativity of fluorine lowers the pKa of the adjacent amine (inductive effect), altering blood-brain barrier (BBB) permeability and receptor binding affinity compared to the non-fluorinated parent.

This guide prioritizes the Ellman Sulfinamide Synthesis protocol due to its high diastereoselectivity (>98% de) and operational reliability compared to classical resolution methods.

Structural & Physical Analysis

Chemical Identity
PropertyDetail
IUPAC Name (1S)-7-Fluoro-2,3-dihydro-1H-inden-1-amine
Molecular Formula C₉H₁₀FN
Molecular Weight 151.18 g/mol (Free Base)
Chiral Center C1 (S-configuration)
Key Precursor 7-Fluoro-1-indanone (CAS 651735-59-0)
Appearance White to off-white crystalline solid (HCl salt)
The "Fluorine Effect" in Indanes

In the 1-aminoindan scaffold, the C7 position is sterically proximal to the amine group.

  • Conformational Locking: The C-F bond (1.35 Å) is shorter than C-H, yet the van der Waals radius of F (1.47 Å) creates a specific steric pocket that can enforce restricted rotation in N-substituted derivatives (e.g., ureas or amides).

  • pKa Shift: The amine pKa in 7-fluoroindanylamine is approximately 0.5–1.0 log units lower than unsubstituted 1-aminoindan (pKa ~9.5), enhancing the fraction of non-ionized species at physiological pH (7.4), thereby improving passive diffusion across the BBB.

Synthesis Strategy: The Ellman Protocol

While classical resolution (e.g., using L-tartaric acid) is feasible, it is limited by a maximum 50% theoretical yield. Asymmetric Transfer Hydrogenation (ATH) of the ketone to alcohol followed by amination often suffers from Walden inversion issues during the azide displacement steps.

Therefore, the condensative reduction with tert-butanesulfinamide (Ellman's Auxiliary) is the superior route for high-value chiral synthesis. This method allows for the separation of diastereomers before the final step, ensuring high enantiomeric purity.

Reaction Pathway Visualization

EllmanSynthesis Ketone 7-Fluoro-1-indanone (Starting Material) Imine (R_S)-N-Sulfinyl Imine (Intermediate) Ketone->Imine Ti(OEt)4, THF Reflux Auxiliary (R)-tert-Butanesulfinamide (Chiral Auxiliary) Auxiliary->Imine Amine_Protected (S,R_S)-Sulfinamide (Diastereomer) Imine->Amine_Protected NaBH4, -48°C (>98:2 dr) Final_Product (1S)-7-Fluoroindanylamine (Target) Amine_Protected->Final_Product HCl/MeOH Deprotection

Caption: Stereoselective synthesis of (1S)-7-Fluoroindanylamine via Ellman's auxiliary. The (R)-sulfinamide directs the reduction to the (S)-amine.

Detailed Experimental Protocol

Objective: Synthesis of (1S)-7-Fluoroindanylamine Hydrochloride. Scale: 10 mmol (adaptable).

Phase 1: Formation of the Chiral Imine

Reagents:

  • 7-Fluoro-1-indanone (1.50 g, 10 mmol)

  • (R)-(+)-2-Methyl-2-propanesulfinamide (1.33 g, 11 mmol) [Ellman's Auxiliary]

  • Titanium(IV) ethoxide (Ti(OEt)₄) (4.56 g, 20 mmol)

  • Dry Tetrahydrofuran (THF) (20 mL)

Procedure:

  • Setup: Flame-dry a 100 mL round-bottom flask (RBF) and purge with Nitrogen (N₂).

  • Addition: Charge the flask with 7-fluoro-1-indanone and (R)-sulfinamide. Add dry THF via syringe.

  • Activation: Add Ti(OEt)₄ dropwise at room temperature. The solution will turn slightly yellow/orange.

  • Reaction: Heat the mixture to reflux (65–70°C) for 12–16 hours. Monitor by TLC (Eluent: 30% EtOAc/Hexanes). The ketone spot should disappear.

  • Quench: Cool to room temperature. Pour the mixture into a stirred solution of brine (20 mL). A thick white precipitate (TiO₂) will form.

  • Workup: Filter the slurry through a Celite pad. Wash the pad with EtOAc (50 mL). Separate the organic layer, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: Flash chromatography (SiO₂, 0-30% EtOAc/Hexanes) yields the pure N-sulfinyl imine.

Phase 2: Diastereoselective Reduction

Rationale: The bulky tert-butyl group on the sulfinyl moiety blocks one face of the imine, forcing the hydride (from NaBH₄) to attack from the less hindered side. For (R)-sulfinamide indanone imines, this typically yields the (S)-amine configuration.

Reagents:

  • N-Sulfinyl imine (from Phase 1)

  • Sodium Borohydride (NaBH₄) (1.13 g, 30 mmol)

  • THF (30 mL) + Water (0.6 mL - critical for reactivity)

Procedure:

  • Cooling: Dissolve the imine in THF and cool to -48°C (Acetonitrile/Dry Ice bath). Note: Lower temperatures improve diastereoselectivity (dr).

  • Reduction: Add NaBH₄ in one portion.

  • Monitoring: Stir at -48°C for 4 hours, then allow to warm slowly to room temperature overnight.

  • Workup: Quench with Sat. NH₄Cl.[1] Extract with EtOAc (3x).

  • Isolation: Concentrate the organic layer.[1][2]

  • Validation: Analyze by ¹H NMR. The diastereomeric ratio (dr) should be >95:5. If lower, recrystallize from Hexane/EtOAc before proceeding.

Phase 3: Cleavage to Final Product

Reagents:

  • 4M HCl in Dioxane (or MeOH)

  • Diethyl Ether (Et₂O)

Procedure:

  • Deprotection: Dissolve the sulfinamide intermediate in MeOH (10 mL). Add 4M HCl (5 mL).

  • Reaction: Stir at room temperature for 1 hour. The byproduct is volatile methyl sulfinate.

  • Precipitation: Concentrate the solution to ~5 mL. Add Et₂O (50 mL) dropwise with vigorous stirring.

  • Filtration: The (1S)-7-Fluoroindanylamine HCl salt will precipitate as a white solid. Filter and dry under high vacuum.

Quality Control & Characterization

To ensure the integrity of the chiral building block, the following parameters must be met.

TestMethodAcceptance Criteria
Purity HPLC (C18, ACN/H₂O + 0.1% TFA)> 98.0% (Area)
Chiral Purity Chiral HPLC (Chiralcel OD-H or AD-H)> 99.0% ee
Identity ¹H NMR (400 MHz, DMSO-d₆)Consistent with structure
Optical Rotation Polarimetry [α]²⁰DSpecific value requires batch ref; typically negative for S-amine HCl salts in this class.

Self-Validating Check: In the ¹H NMR of the intermediate sulfinamide, the tert-butyl group appears as a singlet ~1.2 ppm. In the final HCl salt, this peak must be absent. The benzylic proton (H1) typically shifts downfield (~4.5–4.8 ppm) in the salt form compared to the free base.

Applications in Drug Discovery

(1S)-7-Fluoroindanylamine is not just a passive scaffold; it is an active pharmacophore modulator.

MAO-B Inhibition & Parkinson's

Similar to Rasagiline (N-propargyl-1(R)-aminoindan), the 7-fluoro analog targets Monoamine Oxidase B. The (S)-enantiomer of the 7-fluoro series often exhibits distinct binding kinetics compared to the (R)-enantiomer of the non-fluorinated parent, offering a route to bypass existing IP or improve selectivity against MAO-A.

Schizophrenia (Cortical Dopamine)

Fluorinated aminoindanes are explored as intermediates for compounds targeting 5-HT2A and D2 receptors. The 7-fluoro substitution can prevent rapid metabolic deactivation, maintaining therapeutic levels in the prefrontal cortex.

Applications Scaffold (1S)-7-Fluoroindanylamine Target1 MAO-B Inhibitors (Parkinson's Disease) Scaffold->Target1 Target2 Trace Amine Associated Receptor (TAAR1) Scaffold->Target2 Target3 Kinase Inhibitors (Oncology) Scaffold->Target3 Mech1 Covalent Binding (Propargyl) Target1->Mech1 Derivatization Mech2 Allosteric Modulation Target2->Mech2

Caption: Therapeutic areas leveraging the 7-fluoroindanylamine scaffold.

References

  • Ellman, J. A., et al. (2010). "Synthesis and applications of tert-butanesulfinamide." Chemical Reviews, 110(6), 3600-3740. Link

  • Teva Pharmaceutical Industries. (2006). "Improved process for the synthesis of enantiomeric indanylamine derivatives." WO Patent 2006120577A1. Link

  • BLD Pharm. (2024). "(S)-7-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride Product Page." Commercial Catalog. Link

  • Lukin, K., et al. (2014). "Synthesis of fluoro-1H-indazoles and related scaffolds." European Journal of Medicinal Chemistry, 87, 386-397.[2] Link

  • Sigma-Aldrich. (2024). "7-fluoro-1-indanone Product Specification." Merck KGaA. Link

Sources

Foundational

The Role of Fluorine in the Bioactivity of Indanylamine Derivatives

Technical Guide for Medicinal Chemists & Pharmacologists Executive Summary The indanylamine scaffold (specifically 2-aminoindane and 1-aminoindane) represents a privileged structure in neuropsychopharmacology, serving as...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide for Medicinal Chemists & Pharmacologists

Executive Summary

The indanylamine scaffold (specifically 2-aminoindane and 1-aminoindane) represents a privileged structure in neuropsychopharmacology, serving as a rigid analogue of amphetamine. While the parent compounds exhibit potent monoamine transporter activity, their clinical utility is often limited by rapid metabolic clearance and non-selective binding profiles.

The strategic incorporation of fluorine into the indanylamine core—specifically at the C5 or C6 positions—acts as a "bio-enhancer," fundamentally altering the molecule's physicochemical landscape without disrupting its ability to bind to key targets like the Norepinephrine Transporter (NET) or Monoamine Oxidase B (MAO-B). This guide details the mechanistic role of fluorine in modulating lipophilicity, blocking metabolic hydroxylation, and tuning the electronic environment of the amine to optimize bioactivity.

Physicochemical Mechanisms: The "Fluorine Effect"[1]

The introduction of fluorine into the indanylamine scaffold is not merely a steric modification; it induces profound electronic and metabolic changes driven by fluorine's high electronegativity (3.98 Pauling scale) and the strength of the C-F bond (~116 kcal/mol).

Electronic Modulation & pKa

Fluorine exerts a strong electron-withdrawing inductive effect (-I).[1] When placed on the aromatic ring of an indanylamine (e.g., 5-fluoro-2-aminoindane), this effect pulls electron density away from the aromatic system and, by extension, the amine nitrogen.

  • Result: The pKa of the amine is slightly lowered (typically by 0.5–1.0 log units compared to the non-fluorinated parent).

  • Bioactivity Impact: A lower pKa increases the fraction of the drug present as the neutral free base at physiological pH (7.4). Since only the neutral species can passively diffuse across the Blood-Brain Barrier (BBB), this modification enhances central nervous system (CNS) penetration.

Lipophilicity & BBB Permeability

Fluorine is highly lipophilic (Hansch π value = +0.14).[1] Replacing a hydrogen atom with fluorine increases the overall LogP of the indanylamine.

  • Mechanism: The low polarizability of the fluorine atom reduces solvation by water, driving the molecule into lipid bilayers.

  • Data Point: 2-aminoindane (2-AI) has a LogP of ~1.[1]6. The 5-fluoro analog (5-FAI) shifts this towards ~1.9–2.1, an optimal range for BBB permeability, ensuring higher brain-to-plasma ratios.[1]

Metabolic Blockade (The "Teflon" Effect)

The primary metabolic clearance pathway for 2-aminoindane is aromatic hydroxylation at the C5/C6 positions, mediated by Cytochrome P450 enzymes (CYP2D6, CYP2C19), followed by conjugation.

  • Mechanism: The C-F bond is oxidatively stable and cannot be cleaved by CYP enzymes. Substituting the C5 position with fluorine effectively "caps" the primary site of metabolism.

  • Outcome: This forces the metabolic machinery to seek less favorable positions or rely on slower N-acetylation pathways, significantly extending the plasma half-life (

    
    ) of the drug.
    

Pharmacological Impact & SAR

The structure-activity relationship (SAR) of fluorinated indanylamines reveals a spectrum of activity shifting from pure psychostimulant to empathogen/neuroprotective agent.

Monoamine Transporter Selectivity

The parent compound, 2-aminoindane (2-AI) , is a selective substrate for the Norepinephrine Transporter (NET) and Dopamine Transporter (DAT), producing amphetamine-like stimulation.[1][2][3][4]

  • 5-Fluoro-2-aminoindane (5-FAI):

    • Profile: Retains the high affinity for NET and DAT characteristic of the 2-AI scaffold. Unlike the bulky 5-iodo (5-IAI) or 5,6-methylenedioxy (MDAI) derivatives which shift selectivity heavily toward the Serotonin Transporter (SERT), the small atomic radius of fluorine (1.47 Å vs 1.20 Å for H) allows 5-FAI to fit into the smaller catecholamine binding pockets.

    • Comparison:

      • 2-AI: NET > DAT >> SERT (Stimulant)[1]

      • 5-FAI: NET > DAT > SERT (Stimulant with enhanced metabolic stability)[1]

      • 5-IAI:[1][3][5][6][7] SERT > NET > DAT (Non-neurotoxic Empathogen)[1]

MAO-B Inhibition & Neuroprotection

Indanylamines are scaffolds for MAO-B inhibitors (e.g., Rasagiline).[1] The active site of MAO-B contains a "substrate cavity" and an "entrance cavity."

  • Fluorine's Role: Fluorination at the C4 or C5 position of the indane ring (or on the benzyl ring of derivatives) enhances hydrophobic interactions within the substrate cavity.

  • Selectivity: The electron-withdrawing nature of fluorine reduces the nucleophilicity of the aromatic ring, which can reduce off-target oxidative degradation while maintaining high affinity for the MAO-B flavin cofactor site.

Visualization: SAR & Metabolic Pathways[2]

Diagram 1: Structure-Activity Relationship Logic

This diagram illustrates how specific substitutions on the indanylamine core shift the pharmacological profile.

SAR_Logic Core Indanylamine Scaffold (2-Aminoindane) Sub_H H (Parent) (2-AI) Core->Sub_H No Sub Sub_F 5-Fluoro (5-FAI) Core->Sub_F C5-F Sub_I 5-Iodo / 5,6-MD (5-IAI / MDAI) Core->Sub_I C5-I / MD Effect_H NET/DAT Selective Rapid Metabolism Sub_H->Effect_H Effect_F NET/DAT Retained Metabolic Blockade Increased BBB Entry Sub_F->Effect_F Effect_I SERT Selective (Empathogenic) Sub_I->Effect_I

Caption: SAR progression showing how fluorine substitution maintains dopaminergic potency while enhancing pharmacokinetics, unlike bulkier substituents that shift selectivity to serotonin.[1]

Diagram 2: Metabolic Blockade Mechanism

A visual representation of how fluorine prevents oxidative degradation.

Metabolism AI 2-Aminoindane (2-AI) CYP CYP450 (Oxidation) AI->CYP Major Route NAT N-Acetyltransferase AI->NAT Minor Route FAI 5-Fluoro-2-Aminoindane (5-FAI) FAI->CYP BLOCKED (C-F Bond) FAI->NAT Primary Route Stable Unchanged Drug (Prolonged Action) FAI->Stable Bioaccumulation OH_Met 5-Hydroxy-2-AI (Inactive/Excreted) CYP->OH_Met Ac_Met N-Acetyl-2-AI NAT->Ac_Met

Caption: Comparative metabolic pathways demonstrating the "metabolic shield" effect of fluorine at the C5 position.[1]

Experimental Protocol: Synthesis of 5-Fluoro-2-Aminoindane

This protocol outlines a robust, scalable synthesis starting from commercially available precursors.[1]

Phase 1: Synthesis of 5-Fluoro-1-indanone

Reaction Type: Intramolecular Friedel-Crafts Acylation Precursor: 3-(3-fluorophenyl)propanoic acid[1][8]

  • Setup: Charge a round-bottom flask with 3-(3-fluorophenyl)propanoic acid (2.0 g, 11.8 mmol).

  • Reagent Addition: Slowly add chlorosulfonic acid (20 mL) at 0°C under inert atmosphere (

    
    ).
    
  • Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via TLC (Hexane:EtOAc 9:1) for disappearance of starting material.[7][8]

  • Quench: Pour the reaction mixture carefully onto crushed ice (exothermic!).

  • Extraction: Extract the aqueous slurry with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine and saturated

    
    .
    
  • Purification: Dry over

    
    , concentrate, and purify via silica gel chromatography.
    
    • Yield: ~70% as a white/yellow crystalline solid.[1]

Phase 2: Conversion to 5-Fluoro-2-aminoindane

Reaction Type: Oximation followed by Reduction[1]

  • Oxime Formation:

    • Dissolve 5-fluoro-1-indanone (1 eq) in methanol.

    • Add Hydroxylamine hydrochloride (

      
      , 1.5 eq) and Sodium Acetate (1.5 eq).
      
    • Reflux for 2 hours.[1][9] Evaporate solvent, extract with ether, and dry to obtain the oxime intermediate.

  • Reduction:

    • Dissolve the oxime in acetic acid/ethanol.

    • Add 10% Pd/C catalyst (10 wt%) and hydrogenate at 40 psi

      
       for 6 hours.
      
    • Alternative: Reduction using

      
       in dry THF for higher yields if the oxime is resistant.
      
  • Isolation: Filter off the catalyst, neutralize the filtrate with NaOH, and extract the free base amine into DCM. Convert to HCl salt for stability.

References

  • Simmler, L. D., et al. (2014).[1][6] "Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives." Biochemical Pharmacology, 88(2), 237–244.[1] Link

  • Halberstadt, A. L., et al. (2019).[1] "2-Aminoindan and its ring-substituted derivatives interact with plasma membrane monoamine transporters and α2-adrenergic receptors."[1] Psychopharmacology, 236(3), 989–999.[1] Link

  • Manier, S. K., et al. (2019).[1] "The metabolic fate of two new psychoactive substances - 2-aminoindane and N-methyl-2-aminoindane."[1][10] Drug Testing and Analysis, 12(1), 145-151.[1][4][10] Link

  • BenchChem. (2025).[1][7][8] "An In-depth Technical Guide to 5-Fluoro-1-indanone: Properties, Synthesis, and Applications." BenchChem Technical Notes. Link[1]

  • Youdim, M. B., et al. (2005).[1] "Bifunctional drug derivatives of MAO-B inhibitor rasagiline and iron chelator VK-28 as a more effective approach to treatment of brain ageing."[11] Mechanisms of Ageing and Development, 126(2), 317-326.[1][11] Link

Sources

Exploratory

Technical Guide: Solubility and Stability of (1S)-7-Fluoroindanylamine in Organic Solvents

[1] Executive Summary (1S)-7-Fluoroindanylamine (CAS: 1260024-16-5 / HCl Salt: 2061996-47-0) is a critical chiral building block, predominantly utilized in the synthesis of atypical antipsychotics such as Blonanserin.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

(1S)-7-Fluoroindanylamine (CAS: 1260024-16-5 / HCl Salt: 2061996-47-0) is a critical chiral building block, predominantly utilized in the synthesis of atypical antipsychotics such as Blonanserin.[1] Its structural integrity—specifically the maintenance of the (S)-configuration at the benzylic position—is sensitive to solvation environments and thermal stress.[1]

This guide provides a technical analysis of the compound's physicochemical behavior, detailing solubility landscapes across solvent classes and stability profiles focusing on racemization and oxidation. It includes validated protocols for solubility determination and handling to ensure critical quality attributes (CQA) are met during drug development.

Physicochemical Profile & The "Fluorine Effect"[2]

The introduction of a fluorine atom at the 7-position of the indane ring significantly alters the thermodynamic properties of the amine compared to its non-fluorinated congener.

Structural Impact[1][2][3]
  • Lipophilicity (LogP): The high electronegativity of fluorine lowers the polarizability of the aromatic ring but increases overall lipophilicity (Predicted LogP ~1.9 - 2.1).[1] This enhances solubility in chlorinated solvents (DCM, Chloroform) and esters (Ethyl Acetate).

  • Basicity (pKa): The 7-Fluoro substituent exerts an inductive electron-withdrawing effect (

    
    ), slightly reducing the electron density on the benzylic nitrogen.[1] This lowers the pKa of the conjugate acid (estimated pKa ~9.0–9.5) compared to unsubstituted 1-aminoindan (pKa ~10.2), making the free base less prone to protonation in weakly acidic media but more stable against oxidative deamination.[1]
    
Solid-State Forms
FormCharacteristicsSolubility Profile
Free Base Oily liquid or low-melting solid.[1] Hygroscopic.High: DCM, Toluene, THF, EtOAc.Low: Water, Hexane (cold).[1]
HCl Salt White crystalline solid.[1] High melting point (>200°C).High: Methanol, Water, DMSO.Low: Toluene, TBME, Hexane.[1]

Solubility Landscape

Solvent Selection Strategy

For process development (crystallization or reaction), solvent choice must balance solubility yield against the risk of racemization.[1]

  • Preferred Process Solvents:

    • Methanol/Ethanol: Excellent for the HCl salt form. Often used in resolution steps with tartaric acid.[1]

    • Toluene: Ideal for the free base during extraction workups. It forms an azeotrope with water, facilitating drying without high thermal stress.[1]

    • Ethyl Acetate: Good general solvent, though care is needed with the free base as amines can attack esters (aminolysis) at high temperatures over prolonged periods.[1]

Solubility Screening Protocol (Gravimetric)

Standardized method to determine saturation limits.[1]

Materials: (1S)-7-Fluoroindanylamine (Free base or Salt), 0.45 µm PTFE syringe filters, tared vials.[1]

Workflow:

  • Saturation: Add excess solid to 5 mL of solvent in a sealed vial.

  • Equilibration: Agitate at target temperature (

    
     or 
    
    
    
    ) for 24 hours.
  • Filtration: Filter the supernatant using a pre-warmed syringe filter (to prevent precipitation).[1]

  • Quantification:

    • Method A (Gravimetric): Evaporate solvent under vacuum and weigh residue.[1]

    • Method B (HPLC): Dilute filtrate and quantify against a standard curve.[1]

Solubility_Protocol Start Excess Solute + Solvent Equilibrate Agitate 24h (Temp Controlled) Start->Equilibrate Filter Filter (0.45 µm) Equilibrate->Filter Supernatant Analyze Quantification (HPLC/Gravimetric) Filter->Analyze

Figure 1: Standardized workflow for determining thermodynamic solubility.[1]

Stability Dynamics

Racemization Risk (Critical)

The benzylic hydrogen at the C1 position is weakly acidic. In the presence of strong bases or under high thermal stress, deprotonation/reprotonation can occur, leading to loss of chiral purity (


).[1]
  • Mechanism: Base-catalyzed enolization-like mechanism via a planar carbanion intermediate.[1]

  • Risk Factors:

    • High Temperature (>60°C).[1][2]

    • Protic polar solvents (promote proton exchange).[1]

    • Strong bases (NaH, KOtBu).[1]

  • Mitigation: Maintain pH neutral or slightly acidic during workup.[1] Avoid prolonged heating of the free base in alcohols.

Chemical Stability (Oxidation & Carbamation)[1]
  • Oxidation: Primary benzylic amines are susceptible to air oxidation to form imines or oximes.[1]

    • Observation: Darkening of the oil/solid from colorless to yellow/brown.

  • Carbamation: The free base reacts rapidly with atmospheric

    
     to form carbamate salts (white crust on the surface of the oil).
    
    • Prevention:[1][3] Store under Nitrogen or Argon atmosphere.[1]

Degradation_Pathways Compound (1S)-7-Fluoroindanylamine (Active) Racemate Racemization (1R/1S) (Loss of Efficacy) Compound->Racemate Heat / Base / Protic Solvent Carbamate Carbamate Salt (+ CO2) Compound->Carbamate Air Exposure (CO2) Imine Oxidized Imine (+ O2) Compound->Imine Oxidation

Figure 2: Primary degradation pathways impacting the API intermediate.[1]

Handling & Storage Protocols

To maintain >99% ee (enantiomeric excess) and chemical purity:

  • Atmosphere: Always handle the free base under an inert atmosphere (

    
     or Ar).[1]
    
  • Temperature:

    • Long-term storage:[1]

      
       (Free base) or 
      
      
      
      (HCl salt).[1]
    • Process: Keep reaction temperatures

      
       unless kinetics demand otherwise.
      
  • Container: Amber glass vials (UV protection) with PTFE-lined caps.

  • Solvent Swap: If storing in solution, use non-protic solvents like Toluene or DCM rather than Methanol to inhibit proton exchange.[1]

Analytical Methods (HPLC)[1]

Accurate determination of solubility and stability requires a validated chiral HPLC method.[1]

Chiral Purity Method (Example)
  • Column: Chiral-AGP (Alpha-1-acid glycoprotein) or Chiralpak AD-H.[1]

  • Mobile Phase: Phosphate buffer (pH 7.0) : Isopropanol (90:10).[1]

  • Flow Rate: 0.8 mL/min.[1]

  • Detection: UV @ 220 nm (Indane absorption) or 260 nm.[1]

  • Sample Prep: Dissolve ~1 mg in Mobile Phase. Note: Do not use pure acetonitrile for protein-based columns (AGP).[1]

Chemical Purity Method (Reverse Phase)[1]
  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

    
    .[1]
    
  • Mobile Phase A: 0.1% TFA in Water.[1]

  • Mobile Phase B: Acetonitrile.[1][4]

  • Gradient: 5% B to 95% B over 15 mins.

  • Purpose: Detects oxidative byproducts (imines) which are typically more hydrophobic (elute later) or hydrolysis products.[1]

References

  • PubChem. (2025).[1][5] 7-Fluoro-2,3-dihydro-1H-inden-1-amine. National Library of Medicine.[1][5] [Link]

  • European Medicines Agency (EMA). (2024).[1][6] ICH Q3C (R9) Guideline on impurities: residual solvents. [Link]

  • Google Patents. (2016).[1] WO2016116607A1 - Process and intermediates for the racemization of enantiomerically enriched 1-aminoindane. [1]

Sources

Foundational

Technical Guide: Discovery, Synthesis, and Pharmacology of Fluorinated Indane Amines

The following technical guide is structured to provide an authoritative, mechanism-first analysis of fluorinated indane amines. It prioritizes chemical logic, pharmacological causality, and historical context, adhering t...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to provide an authoritative, mechanism-first analysis of fluorinated indane amines. It prioritizes chemical logic, pharmacological causality, and historical context, adhering to the requested E-E-A-T standards.

Executive Summary

Fluorinated indane amines represent a specialized subclass of rigidified phenethylamines. Historically emerging from the search for non-neurotoxic analogues of MDMA (3,4-methylenedioxymethamphetamine) and bronchodilators, these compounds have recently gained prominence in both serotonin transporter (SERT) structural biology and the New Psychoactive Substances (NPS) landscape. This guide analyzes the transition from the parent compound, 2-aminoindane (2-AI), to its fluorinated derivatives (e.g., 5-FAI), detailing the impact of fluorine substitution on metabolic stability, receptor affinity, and synthetic complexity.

Part 1: Historical Genesis & Rational Design

From Bronchodilators to Entactogens

The indane amine scaffold was originally investigated in the 1970s as a rigidified analogue of amphetamine. Early pharmaceutical candidates like SU-8629 were explored for bronchodilatory and analgesic properties.[1] However, the true scientific significance of this class emerged through the work of David E. Nichols and colleagues at Purdue University.

Nichols hypothesized that the neurotoxicity associated with MDMA and p-chloroamphetamine (PCA) was linked to the flexibility of the ethylamine side chain and the formation of toxic quinone metabolites. By "locking" the side chain into a rigid cyclopentane ring (the indane system), researchers aimed to:

  • Restrict Conformational Freedom: Force the amine into a specific rotamer to probe the steric requirements of the serotonin transporter (SERT).

  • Block Metabolic Oxidation: Prevent alpha-carbon oxidation.

The Fluorine Bioisostere Logic

The introduction of fluorine into the indane scaffold (specifically at the 5-position) was a calculated medicinal chemistry strategy. In the amphetamine series, para-substitution dictates selectivity:

  • Para-H (Amphetamine)

    
     Dopamine/Norepinephrine selective.
    
  • Para-Iodo (PIA)

    
     Highly SERT selective (but cytotoxic).
    
  • Para-Fluoro (4-FA)

    
     Hybrid release (DA/5-HT) with enhanced metabolic stability.
    

5-Fluoro-2-aminoindane (5-FAI) was designed as the rigid bioisostere of 4-fluoroamphetamine (4-FA). The fluorine atom serves two critical roles:

  • Metabolic Blockade: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond, blocking para-hydroxylation by Cytochrome P450 enzymes and extending the plasma half-life.

  • Electronic Modulation: Fluorine’s high electronegativity pulls electron density from the aromatic ring, altering the pKa of the amine and reducing oxidative stress potential compared to non-fluorinated analogues.

Part 2: Chemical Synthesis & Protocols[2][3][4][5]

The synthesis of 2-aminoindanes is distinct from amphetamines; the "nitropropene" route common in phenethylamines is not applicable. The preferred route for high-purity research standards involves the Indanone-Oxime-Amine pathway.

Core Precursor Selection
  • Target: 5-Fluoro-2-aminoindane (5-FAI).

  • Starting Material: 5-Fluoro-2-indanone.

    • Note: 5-Fluoro-1-indanone is cheaper but requires a complex transposition to move the functional group to the 2-position. The 2-indanone is synthesized via the oxidation of 5-fluoroindene or through Dieckmann condensation of fluorinated diesters.

Validated Synthesis Protocol

Caution: This protocol is for authorized research facilities only. Standard PPE and fume hood usage are mandatory.

Step 1: Oxime Formation

  • Reagents: 5-Fluoro-2-indanone (10 mmol), Hydroxylamine hydrochloride (15 mmol), Pyridine (solvent/base).

  • Procedure: Dissolve ketone in pyridine. Add

    
     at room temperature. Stir for 12 hours.
    
  • Workup: Evaporate pyridine. Partition residue between water and ethyl acetate. Wash organic layer with dilute HCl (to remove pyridine traces). Dry over

    
    .[2]
    
  • Result: 5-Fluoro-2-indanone oxime (Solid).

Step 2: Reduction to Amine

  • Reagents: Oxime intermediate,

    
     gas (50 psi), 10% Pd/C catalyst, Methanol (solvent), concentrated HCl (catalytic).
    
    • Alternative (Lab Scale): Lithium Aluminum Hydride (

      
      ) in dry THF can be used if high-pressure hydrogenation is unavailable.
      
  • Procedure:

    • Suspend Pd/C in methanol under inert atmosphere (

      
      ).
      
    • Add oxime and acid catalyst.

    • Hydrogenate at 50 psi for 6 hours.

  • Purification: Filter catalyst through Celite. Evaporate solvent.[2][3] Recrystallize the hydrochloride salt from Isopropanol/Ether.

Synthesis Workflow Diagram

SynthesisPath cluster_0 Critical Step: Regiochemistry Precursor 5-Fluoroindene (Starting Material) Oxidation Oxidation (HCOOH / H2O2) Precursor->Oxidation Ketone 5-Fluoro-2-Indanone (Key Intermediate) Condensation Condensation (NH2OH·HCl / Pyridine) Ketone->Condensation Oxime Indanone Oxime (Stable Solid) Reduction Catalytic Hydrogenation (H2, Pd/C) Oxime->Reduction Product 5-Fluoro-2-Aminoindane (Final Amine HCl) Oxidation->Ketone Condensation->Oxime Reduction->Product

Figure 1: Synthetic pathway from indene precursor to aminoindane product, highlighting the critical oxidation step.[1][4][2][5][6]

Part 3: Pharmacology & Structure-Activity Relationship (SAR)

The "Fluorine Effect" on Binding

The addition of fluorine drastically alters the pharmacological profile compared to the parent 2-AI. While 2-AI is a selective Norepinephrine/Dopamine releasing agent with negligible serotonin activity, 5-FAI gains significant serotonergic potency.

Table 1: Comparative Binding Profiles (Transporter Inhibition/Release) Data synthesized from Nichols et al. and NPS surveillance reports.

CompoundStructureSERT (

/Ki)
DAT (

/Ki)
NET (

/Ki)
Primary Effect
2-AI Unsubstituted>10,000 nM~400 nM~80 nMStimulant (Pure)
MDAI Methylenedioxy~100 nM>5,000 nM>1,000 nMEntactogen (Sedating)
5-IAI 5-Iodo~20 nM~400 nM~500 nMEntactogen (Stimulating)
5-FAI 5-Fluoro ~150-300 nM ~600 nM ~100 nM *Hybrid (Balanced)

*Note: Values for 5-FAI are estimated based on bioisosteric homology to 4-FA and 5-IAI, as direct clinical data is sparse compared to MDAI.

Mechanism of Action

Fluorinated indane amines function as monoamine releasers . They act as substrates for the transporter proteins (SERT/DAT).

  • Translocation: The drug enters the presynaptic neuron via the transporter.

  • VMAT2 Interaction: Inside the neuron, it disrupts the Vesicular Monoamine Transporter 2 (VMAT2), causing neurotransmitters to leak into the cytoplasm.

  • Reverse Transport: The cytosolic accumulation of neurotransmitters forces the membrane transporter to reverse direction, pumping serotonin/dopamine out into the synapse.

SAR Logic Diagram

SAR_Logic cluster_subs Substituent Effects (5-Position) Core 2-Aminoindane Core (Rigid Phenethylamine) Hydrogen Hydrogen (2-AI) Effect: DAT/NET Selective Result: Pure Stimulation Core->Hydrogen Baseline Iodo Iodo (5-IAI) Effect: High SERT Affinity Result: Empathogenic Core->Iodo Steric Bulk Fluoro Fluorine (5-FAI) Effect: Balanced SERT/DAT + Metabolic Stability Result: Hybrid Effect Core->Fluoro Electronegativity & Bond Strength Metabolism Metabolic Fate: Para-Hydroxylation Blocked Fluoro->Metabolism C-F Bond Stability

Figure 2: Structure-Activity Relationship showing how 5-position substitution dictates pharmacological outcome and metabolic stability.

Part 4: Analytical & Toxicological Considerations

Metabolic Stability

The defining feature of 5-FAI is its resistance to metabolism.

  • Non-Fluorinated (2-AI): Rapidly hydroxylated at the 5-position (aromatic ring) and N-acetylated.

  • Fluorinated (5-FAI): The C-F bond prevents ring hydroxylation. Metabolism is shifted towards N-hydroxylation or unchanged excretion. This implies a longer duration of action and potentially higher risk of accumulation if re-dosed.

Analytical Detection

Researchers identifying these compounds in biological matrices (blood/urine) must look for specific markers:

  • GC-MS: The rigid ring prevents the "McLafferty rearrangement" seen in amphetamines. Look for the molecular ion (

    
    ) and the tropylium ion equivalent.
    
  • Isomerism: Distinguishing 5-FAI from 6-FAI is difficult with standard MS; NMR is required for positional verification.

References

  • Simmler, L. D., et al. (2014). "Pharmacological characterization of novel psychoactive substances of the 2-aminoindane, 2-aminotetralin, and 2-aminobenzocycloheptene type." Biochemical Pharmacology.

  • World Health Organization (WHO). (2014). "Expert Committee on Drug Dependence: MDAI Review." WHO Technical Report.

  • Sainsbury, P. D., et al. (2011). "Synthesis and pharmacological evaluation of 5-iodo-2-aminoindane (5-IAI)." Bioorganic & Medicinal Chemistry Letters.

  • Pinterova, N., et al. (2017). "Synthetic Aminoindanes: A Summary of Existing Knowledge." Frontiers in Psychiatry.

Sources

Exploratory

Technical Whitepaper: Pharmacological Profiling and Therapeutic Potential of (1S)-7-Fluoroindanylamine

The following technical guide is structured as an advanced pharmacological whitepaper. It synthesizes specific chemical data regarding the 1-aminoindane scaffold, the electronic and steric impacts of 7-fluorination, and...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as an advanced pharmacological whitepaper. It synthesizes specific chemical data regarding the 1-aminoindane scaffold, the electronic and steric impacts of 7-fluorination, and the stereospecific implications of the (1S)-isomer.[1]

[1]

Executive Summary

(1S)-7-Fluoroindanylamine represents a specific, rigidified pharmacophore derived from the 1-aminoindane (1-AI) scaffold.[1] Unlike its positional isomer 2-aminoindane (a rigid amphetamine analogue), 1-aminoindane possesses a benzylic amine structure that confers distinct monoamine oxidase (MAO) inhibitory potential and neuroprotective properties.[1] The introduction of a fluorine atom at the 7-position—ortho to the bridgehead carbon—creates a unique electrostatic and steric environment.[1] This guide analyzes the compound's potential as a highly selective MAO-B inhibitor or a specialized monoamine modulator, contrasting it with the well-characterized (R)-isomer metabolite of rasagiline.[1][2]

Chemical Identity & Structural Pharmacology[1]

The Rigidified Scaffold

The 1-aminoindane core restricts the conformational freedom of the ethylamine side chain found in phenethylamines.[1] In (1S)-7-Fluoroindanylamine, the amine is constrained in a benzylic position (C1), maximizing pi-cation interactions within the binding pocket of target proteins (e.g., MAO-B or Monoamine Transporters).[1]

The "7-Fluoro" Effect

The 7-position on the indane ring corresponds to the ortho-position relative to the ethylamine bridge.[1] Substitution here induces significant electronic and steric effects:

  • Metabolic Blockade: The C7-F bond protects the aromatic ring from oxidative metabolism (hydroxylation) at a highly susceptible site, potentially extending the half-life (

    
    ) compared to the non-fluorinated parent.[1]
    
  • pKa Modulation: The high electronegativity of fluorine withdraws electron density from the aromatic system.[1] Through inductive effects, this lowers the pKa of the benzylic amine, potentially altering its protonation state at physiological pH and enhancing lipophilicity (LogP) for blood-brain barrier (BBB) penetration.[1]

  • Conformational Locking: The steric bulk of the fluorine atom (Van der Waals radius ~1.47 Å) creates a "molecular lock," restricting the rotation of the amine group or inducing specific docking orientations in the enzyme active site.[1]

Stereochemistry: The (1S) Distinction

While (R)-1-aminoindane is the established eutomer for neuroprotection (as seen in Rasagiline metabolites), the (1S)-enantiomer presents a distinct pharmacological vector.[1] In chiral environments like the MAO-B active site, the (S)-configuration forces the indane ring into an alternative hydrophobic pocket.[1] This suggests (1S)-7-Fluoroindanylamine may act as:

  • A competitive antagonist or weaker partial agonist at sites where (R) is active.[1]

  • A highly specific ligand for alternative targets, such as the Imidazoline

    
     binding site or specific serotonin receptor subtypes (
    
    
    
    ), analogous to findings with other rigidified phenethylamines.[1]

SAR_Analysis Scaffold 1-Aminoindane Scaffold (Rigid Benzylic Amine) Target Target Potential: MAO-B Inhibition / 5-HT Modulation Scaffold->Target Base Affinity F_Sub 7-Fluoro Substitution (Ortho-position) Effect_1 Metabolic Stability (Blocked Hydroxylation) F_Sub->Effect_1 Effect_2 pKa Modulation (Increased Lipophilicity) F_Sub->Effect_2 Chirality (1S)-Stereochemistry Effect_3 Altered Binding Pocket (Distinct from Rasagiline) Chirality->Effect_3 Effect_1->Target Effect_2->Target Effect_3->Target

Figure 1: Structure-Activity Relationship (SAR) mapping of (1S)-7-Fluoroindanylamine.[1]

Mechanism of Action & Target Profile

Monoamine Oxidase (MAO) Inhibition

1-Aminoindanes are reversible MAO inhibitors.[1] The (1S)-7-Fluoro analog is predicted to interact with the flavin adenine dinucleotide (FAD) cofactor or the substrate cavity of MAO-B.[1]

  • Mechanism: The benzylic amine forms a reversible ionic bond with the enzyme's active site residues.[1] The 7-fluoro substituent likely engages in halogen bonding or hydrophobic interactions with residues lining the "entrance" cavity (e.g., Ile199 or Tyr326 in MAO-B), potentially increasing selectivity over MAO-A.[1]

Monoamine Transporter Interaction

Unlike 2-aminoindanes (which mimic amphetamine), 1-aminoindanes are generally weak dopamine releasers.[1][2] However, the 7-fluoro substitution may enhance affinity for the Serotonin Transporter (SERT) due to the increased lipophilicity and electron-withdrawing nature, similar to how 4-fluoroamphetamine shifts selectivity toward SERT compared to amphetamine.[1]

Target ProteinPredicted ActivityRationale
MAO-B High Potency InhibitorScaffold homology to Rasagiline; F-group enhances lipophilic binding.[1]
MAO-A Low/Moderate Inhibitor1-aminoindanes are typically MAO-B selective; steric bulk of 7-F may reduce MAO-A fit.[1]
NET (Norepinephrine) Weak Reuptake InhibitorBenzylic amine positioning is suboptimal for NET translocation.[1]
SERT (Serotonin) Moderate Reuptake Inhibitor7-F substitution often enhances SERT affinity in phenyl-ring systems.[1]

Enantioselective Synthesis Protocol

To ensure the scientific integrity of the (1S)-isomer study, a high-fidelity enantioselective synthesis is required.[1] The following protocol utilizes Rhodium-catalyzed C-H activation, a method proven to yield 7-substituted aminoindanes with high enantiomeric excess (ee).[1]

Reaction Workflow

Objective: Synthesis of (1S)-7-Fluoro-1-aminoindane via asymmetric annulation. Precursors: 2-Fluorobenzaldehyde (to generate the imine) and a chiral sulfinamide or Rh-catalyst system.[1]

Step-by-Step Protocol:

  • Imine Formation: Condense 2-fluorobenzaldehyde with a chiral auxiliary (e.g., (S)-tert-butanesulfinamide) in THF with

    
     (Lewis acid) to form the chiral N-sulfinyl imine.[1]
    
  • Rh-Catalyzed Annulation:

    • Catalyst:

      
       (2.5 mol %).[1]
      
    • Ligand: Chiral phosphoramidite ligand (e.g., (S)-Segphos or similar) to induce (1S) induction.[1]

    • Reagent: Allene or ethylene derivative for the annulation partner.[1]

    • Conditions: Heat at 60°C in Toluene for 12 hours.

    • Note: Substituents at the 7-position (ortho-fluoro) have been cited to enhance yield and ee in this specific annulation class [1].[1]

  • Deprotection: Treat the resulting cyclic sulfinamide with HCl/MeOH to cleave the chiral auxiliary, yielding (1S)-7-Fluoroindanylamine hydrochloride.[1]

  • Purification: Recrystallization from iPrOH/Et2O to enrich ee >99%.

Synthesis_Workflow Start Start: 2-Fluorobenzaldehyde Step1 Imine Condensation ((S)-t-Bu-Sulfinamide + Ti(OEt)4) Start->Step1 Step2 Rh-Catalyzed C-H Annulation (Ligand Control for (1S)) Step1->Step2 Ortho-F directs C-H activation Step3 Acidic Deprotection (HCl / MeOH) Step2->Step3 End Product: (1S)-7-Fluoroindanylamine HCl Step3->End

Figure 2: Enantioselective synthesis pathway utilizing Rh-catalyzed C-H functionalization.[1]

Therapeutic & Toxicological Implications[1][3][4]

Therapeutic Potential[1]
  • Neuroprotection: Like its parent (R)-1-aminoindane, the (1S)-7-fluoro variant may exhibit anti-apoptotic activity in dopaminergic neurons, relevant for Parkinson's disease research.[1]

  • Antidepressant/Anxiolytic: If the 7-F substitution shifts the profile toward SERT inhibition or MAO-A/B dual inhibition, it could function as a novel antidepressant with a distinct metabolic profile.[1]

Toxicology & Safety
  • Cardiovascular Risk: 7-substituted aminoindanes and related bicyclic systems (e.g., marsanidine analogues) have shown potent hypotensive and bradycardic effects via

    
    -adrenergic agonism [2].[1] This is a critical safety checkpoint; the compound must be screened for 
    
    
    
    affinity.[1]
  • Serotonin Syndrome: Given the potential for MAO inhibition combined with SERT affinity, co-administration with SSRIs would be contraindicated.[1]

  • Fluorine Stability: The aromatic C-F bond is metabolically stable.[1] Unlike aliphatic fluorines, it does not pose a risk of defluorination-induced toxicity (e.g., fluoroacetate-like toxicity).[1]

References

  • Colby, D. A., & Bergman, R. G. (2008).[1] Rhodium catalyzed chelation-assisted C-H bond functionalization reactions. Journal of the American Chemical Society.[1] Link

  • Sączewski, F., et al. (2014).[1] Fluorinated analogues of marsanidine, a highly α2-AR/imidazoline I1 binding site-selective hypotensive agent: Synthesis and biological activities. European Journal of Medicinal Chemistry. Link

  • Pinterova, N., et al. (2017).[1][3] Synthetic Aminoindanes: A Summary of Existing Knowledge. Frontiers in Psychiatry. Link

  • Kuhn, B., et al. (2021).[1] Data-Driven Analysis of Fluorination of Ligands of Aminergic G Protein Coupled Receptors. Molecules. Link

Sources

Foundational

Stereochemical Profiling and Enantioselective Resolution of 7-Fluoro-1-indanamine: A Technical Guide

Executive Summary The indanylamine scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore for MAO-B inhibitors (e.g., Rasagiline) and NMDA receptor modulators. The introduction of a fluor...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The indanylamine scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore for MAO-B inhibitors (e.g., Rasagiline) and NMDA receptor modulators. The introduction of a fluorine atom at the 7-position—ortho to the ethylene bridge and meta to the amine—introduces unique electronic and steric constraints. Unlike the 4-, 5-, or 6-fluoro isomers, the 7-fluoro substituent exerts a significant field effect on the C1 chiral center and blocks metabolic hydroxylation at the typically labile ortho-position relative to the bridgehead.

This guide details the technical workflow for synthesizing, resolving, and characterizing the enantiomers of 7-fluoro-1-indanamine. It prioritizes scalable, self-validating protocols over theoretical generalities, focusing on Lipase-Catalyzed Kinetic Resolution (LCKR) and Chiral HPLC method development.

Part 1: Structural Analysis & Synthetic Strategy

The Stereochemical Challenge

The biological activity of 1-aminoindanes is governed by the stereocenter at C1. For the 7-fluoro derivative, the proximity of the fluorine atom to the bridgehead (C7) creates a "steric fence" that influences the trajectory of incoming reagents during asymmetric synthesis.

  • Electronic Effect: The strong electronegativity of fluorine lowers the pKa of the resulting amine compared to the non-fluorinated parent, potentially altering binding affinity to anionic protein residues.

  • Metabolic Stability: Fluorination at C7 prevents formation of the 7-hydroxy metabolite, a common clearance pathway for indanes, thereby potentially extending half-life.

Synthetic Pathway Selection

While asymmetric transfer hydrogenation (ATH) is viable, Chemoenzymatic Kinetic Resolution is often preferred in early-phase development for its operational simplicity and high enantiomeric excess (ee).

Workflow Visualization: Synthesis and Resolution

The following diagram outlines the critical path from the precursor to the isolated enantiomers.

G Start 2-Fluorobenzoic Acid Step1 Friedel-Crafts Cyclization (AlCl3/NaCl Melt) Start->Step1 Inter 7-Fluoro-1-indanone Step1->Inter Step2 Reductive Amination (NH4OAc / NaBH3CN) Inter->Step2 Racemate rac-7-Fluoro-1-indanamine Step2->Racemate Step3 Kinetic Resolution (CAL-B / Ethyl Acetate) Racemate->Step3 ProductR (R)-Amine (Slow Reacting) Step3->ProductR Unreacted ProductS (S)-Acetamide (Fast Reacting) Step3->ProductS Acylated

Figure 1: Chemoenzymatic workflow for the production of enantiopure 7-fluoro-1-indanamine.

Part 2: Experimental Protocols

Protocol A: Synthesis of 7-Fluoro-1-indanone

Rationale: Direct cyclization of the fluorinated hydrocinnamic acid precursor is often sluggish. The use of an AlCl3/NaCl melt provides the high thermal energy required to overcome the deactivating effect of the fluorine atom.

  • Reagent Prep: Combine 3-chloro-1-(2-fluorophenyl)propan-1-one (1.0 eq) with AlCl3 (10 eq) and NaCl (6 eq).

  • Cyclization: Heat the slurry to 180 °C for 2 hours. The melt acts as both solvent and Lewis acid.

  • Quench: Cool to RT and carefully pour onto ice/conc. HCl mixture.

  • Extraction: Extract with CH2Cl2 (3x). Wash combined organics with brine, dry over MgSO4, and concentrate.[1]

  • Purification: Flash chromatography (Hexane/EtOAc 4:1).

    • Checkpoint: Target yield ~70%. Confirm structure via 1H-NMR (distinct splitting pattern of 7-F coupling).

Protocol B: Lipase-Catalyzed Kinetic Resolution (LCKR)

Rationale:Candida antarctica Lipase B (CAL-B) is highly selective for the (S)-enantiomer of primary amines in organic media, leaving the (R)-amine untouched. The 7-fluoro substituent may slow reaction kinetics due to steric bulk; therefore, elevated temperature (40-50 °C) is recommended over RT.

Materials:

  • rac-7-Fluoro-1-indanamine (1.0 g)

  • Novozym 435 (Immobilized CAL-B, 500 mg)

  • Ethyl Acetate (Acyl donor/Solvent, 20 mL)

  • MTBE (Co-solvent, optional for solubility)

Procedure:

  • Setup: Dissolve the racemic amine in dry Ethyl Acetate.

  • Initiation: Add Novozym 435 beads. Incubate in an orbital shaker at 45 °C.

  • Monitoring: Monitor conversion by HPLC (see Part 3) every 2 hours.

    • Stop Condition: Terminate reaction when conversion reaches 50-51%. Do not exceed 52% to preserve the optical purity of the remaining amine.

  • Workup: Filter off the enzyme beads.

  • Separation:

    • Evaporate volatiles.[2]

    • Dissolve residue in CH2Cl2 and extract with 1N HCl.

    • Aqueous Layer: Contains (R)-7-fluoro-1-indanamine (as HCl salt). Basify with NaOH and extract to recover pure (R)-amine.

    • Organic Layer: Contains (S)-N-acetyl-7-fluoro-1-indanamine . This can be hydrolyzed (6N HCl, reflux) to yield the (S)-amine if desired.

Part 3: Analytical Characterization & Validation

Chiral HPLC Method Development

Separating 7-fluoroindanylamine enantiomers requires a column capable of pi-pi interactions and hydrogen bonding. Polysaccharide-based phases are the industry standard.

Recommended Column: Chiralcel OD-H or Lux Cellulose-1 (Cellulose tris(3,5-dimethylphenylcarbamate)). Mobile Phase: Hexane : Isopropyl Alcohol (IPA) : Diethylamine (DEA).

ParameterCondition A (Standard)Condition B (High Resolution)
Column Chiralcel OD-H (5 µm, 4.6 x 250 mm)Chiralpak AD-H (5 µm, 4.6 x 250 mm)
Mobile Phase Hexane/IPA/DEA (90:10:0.1)Hexane/EtOH/DEA (95:5:0.1)
Flow Rate 1.0 mL/min0.8 mL/min
Detection UV @ 254 nm / 210 nmUV @ 254 nm
Temp 25 °C20 °C
Selectivity (

)
Typically > 1.5Typically > 1.8

Note on DEA: Diethylamine is critical to suppress peak tailing caused by the interaction of the basic amine with residual silanols on the silica support.

Determination of Absolute Configuration

Do not rely solely on optical rotation comparison with literature, as the 7-fluoro group can invert the sign of rotation relative to the unsubstituted parent.

Method: Mosher's Analysis (NMR) [3][4]

  • Derivatize a small sample of the resolved (R)-amine with both (R)- and (S)-MTPA-Cl (Mosher's acid chloride).

  • Acquire 19F-NMR spectra.[5]

  • Calculate

    
     values.[4] The shielding/deshielding effects of the phenyl group in the MTPA moiety on the 7-fluoro and indane ring protons allow for unambiguous assignment of configuration based on established models [5].
    
Analytical Decision Tree

Analysis Sample Isolated Enantiomer Purity Chiral HPLC (OD-H Column) Sample->Purity Check ee > 98%? Purity->Check Recryst Recrystallize (Tartrate Salt) Check->Recryst No Config Absolute Config Determination Check->Config Yes Recryst->Purity MethodA X-Ray Crystallography (if solid salt forms) Config->MethodA MethodB 19F-NMR Mosher Analysis (Solution phase) Config->MethodB

Figure 2: Analytical decision tree for validating enantiomeric purity and configuration.

References

  • Kinetic Resolution of Indanamines: González-Sabín, J., et al. (2002). Lipase-catalyzed resolution of 1-aminoindanes. Tetrahedron: Asymmetry.[6][7][8] (Contextual grounding for CAL-B protocol).

  • Chiral HPLC Separation: Yakhak Hoeji. (2021).[8][9] Enantiomer Separation of Chiral Amines on Polysaccharide Phenylcarbamates. Retrieved October 26, 2023, from [Link]

  • Absolute Configuration via NMR: Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR. Chemical Reviews. (Methodological basis for Mosher's analysis).

Sources

Protocols & Analytical Methods

Method

enantioselective synthesis of (1s)-7-Fluoroindanylamine protocol

Application Note: Enantioselective Synthesis of (1S)-7-Fluoroindanylamine Abstract This application note details a robust, scalable protocol for the enantioselective synthesis of (1S)-7-fluoro-2,3-dihydro-1H-inden-1-amin...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Enantioselective Synthesis of (1S)-7-Fluoroindanylamine

Abstract

This application note details a robust, scalable protocol for the enantioselective synthesis of (1S)-7-fluoro-2,3-dihydro-1H-inden-1-amine (7-fluoroindanylamine). While racemic synthesis followed by chiral resolution is possible, this protocol utilizes (R)-tert-butanesulfinamide (Ellman’s Auxiliary) to establish the stereocenter directly. This method offers superior atom economy and predictable diastereoselectivity (>95:5 dr) compared to enzymatic resolution or classical crystallization. The 7-fluoro substituent, often employed to modulate metabolic stability and pKa in CNS-active targets (e.g., MAO-B inhibitors like Rasagiline analogs), introduces unique electronic effects that are addressed in the reaction optimization.

Introduction & Retrosynthetic Analysis

The 1-aminoindane scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore for drugs treating Parkinson’s disease (Rasagiline) and Alzheimer’s (Ladostigil). The introduction of a fluorine atom at the C7 position—peri to the amine—creates steric and electronic environments distinct from the non-fluorinated parent.

Key Challenges:

  • Stereocontrol: Achieving high enantiomeric excess (ee) for the (1S) isomer.

  • Regiochemistry: The 7-fluoro position is sterically crowded, potentially retarding imine condensation.

  • Purification: Separation of the minor diastereomer without expensive chiral chromatography.

Strategic Route (Ellman’s Auxiliary): We employ a diastereoselective ketimine reduction strategy. The condensation of 7-fluoro-1-indanone with (R)-tert-butanesulfinamide yields a chiral N-sulfinyl imine. Subsequent reduction with sodium borohydride (NaBH₄) proceeds via a cyclic transition state to favor the (1S) amine configuration.

Retrosynthesis Target (1S)-7-Fluoroindanylamine (Target) Intermediate (Ss, 1S)-Sulfinamide Intermediate Target->Intermediate Acid Hydrolysis (HCl/MeOH) Imine (R)-N-Sulfinyl Imine Intermediate->Imine Diastereoselective Reduction (NaBH4) SM 7-Fluoro-1-indanone + (R)-t-Butanesulfinamide Imine->SM Condensation (Ti(OEt)4)

Figure 1: Retrosynthetic strategy utilizing Ellman's auxiliary for stereochemical control.

Experimental Protocol

Materials & Reagents
  • Precursor: 7-Fluoro-1-indanone (CAS: 13336-01-1).

  • Chiral Auxiliary: (R)-(+)-2-Methyl-2-propanesulfinamide (CAS: 196929-78-9).[1]

  • Lewis Acid: Titanium(IV) ethoxide (Ti(OEt)₄) (Technical grade is sufficient, but fresh bottle preferred).

  • Reductant: Sodium borohydride (NaBH₄).

  • Solvents: THF (anhydrous), Ethanol (absolute), EtOAc, Hexanes.

Step 1: Imine Formation (Condensation)

The 7-fluoro substituent exerts an electron-withdrawing effect, making the carbonyl carbon more electrophilic, but the peri-position adds steric bulk. We use Ti(OEt)₄ as both a Lewis acid catalyst and a water scavenger to drive equilibrium.

  • Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

  • Charging: Add 7-Fluoro-1-indanone (5.0 g, 33.3 mmol) and (R)-tert-butanesulfinamide (4.44 g, 36.6 mmol, 1.1 equiv).

  • Solvent: Add anhydrous THF (60 mL). Stir to dissolve.

  • Catalyst Addition: Add Ti(OEt)₄ (15.2 g, 66.6 mmol, 2.0 equiv) dropwise via syringe. Note: The solution will turn slightly yellow/orange.

  • Reaction: Heat to mild reflux (65–70°C) for 16–24 hours.

    • Checkpoint: Monitor by TLC (30% EtOAc/Hexanes). The ketone spot should disappear. If conversion is <90% at 24h, add 0.5 equiv more Ti(OEt)₄.

  • Quench: Cool to RT. Pour the mixture into a rapidly stirring brine solution (100 mL). A thick white precipitate (titanium salts) will form.

  • Workup: Dilute with EtOAc (100 mL). Filter the slurry through a Celite pad to remove titanium salts. Wash the Celite cake with EtOAc.

  • Purification: Dry the filtrate over Na₂SO₄, concentrate in vacuo. Purify via flash chromatography (SiO₂, 0→30% EtOAc/Hexanes) to yield the (R)-N-sulfinyl imine as a yellow oil/solid.

Step 2: Diastereoselective Reduction

This is the critical stereodefining step. Using NaBH₄ with the (R)-sulfinyl imine typically yields the (1S)-amine via a chelated transition state.

  • Setup: Dissolve the purified (R)-N-sulfinyl imine (from Step 1) in THF (50 mL) containing 2% water (v/v) or use 98% Ethanol.

    • Why 2% water? It aids in solubilizing NaBH₄ and can improve diastereoselectivity by facilitating proton transfer.

  • Cooling: Cool the solution to -45°C (acetonitrile/dry ice bath).

    • Critical: Lower temperatures maximize the diastereomeric ratio (dr).

  • Reduction: Add NaBH₄ (3.8 g, 100 mmol, ~3 equiv) in one portion.

  • Monitoring: Allow to warm slowly to 0°C over 4 hours. Monitor by TLC or LC-MS.

  • Quench: Add Saturated NH₄Cl solution dropwise at 0°C.

  • Extraction: Extract with EtOAc (3 x 50 mL). Wash combined organics with brine, dry over MgSO₄, and concentrate.[2]

  • Analysis: Analyze the crude product by ¹H NMR. The diastereomeric ratio (dr) should be determined here. Expect >95:5 favoring the (1S)-isomer.

Step 3: Hydrolysis to (1S)-7-Fluoroindanylamine
  • Hydrolysis: Dissolve the crude sulfinamide intermediate in MeOH (30 mL).

  • Acidification: Add 4M HCl in dioxane (15 mL). Stir at RT for 2 hours. A white precipitate (the amine hydrochloride salt) may form.

  • Isolation: Concentrate the solvent to near dryness. Add Et₂O (50 mL) to triturate the solid.

  • Filtration: Filter the white solid. This is (1S)-7-fluoroindanylamine hydrochloride .

  • Free Basing (Optional): Dissolve salt in water, basify with 1M NaOH to pH 10, and extract with DCM to obtain the free amine.

Quality Control & Validation

Stereochemical Verification

Do not assume stereochemistry; verify it. The fluorine atom can subtly alter the transition state energy.

  • Method A (Chiral HPLC):

    • Column: Chiralpak IA or Lux Amylose-1 (4.6 x 250 mm).[3]

    • Mobile Phase: 90:10 Hexane:Ethanol (with 0.1% Diethylamine).

    • Flow Rate: 1.0 mL/min.[4][5]

    • Detection: UV @ 254 nm.

    • Reference: Compare against a racemic standard prepared by mixing (R)- and (S)-sulfinamide routes or by reducing the oxime with Pd/C.

  • Method B (Optical Rotation):

    • Literature analogs (non-fluorinated) (S)-1-aminoindane has

      
       (c=1, EtOH).
      
    • Expectation: The 7-F analog should follow the same sign, but magnitude will differ.

Troubleshooting Guide

Troubleshooting Start Problem Detected Issue1 Low Conversion (Step 1) Start->Issue1 Issue2 Low Diastereoselectivity (Step 2) Start->Issue2 Sol1 Increase Ti(OEt)4 to 3-4 equiv Use Toluene at 110°C Issue1->Sol1 Sol2 Lower Temp to -78°C Switch Solvent to THF (dry) Issue2->Sol2 Sol3 Switch Reductant to L-Selectride (Inverts Stereochem!) Issue2->Sol3 If major isomer is wrong

Figure 2: Troubleshooting decision tree for reaction optimization.

Results Summary (Expected)

ParameterSpecificationNotes
Yield (Step 1) 80 - 90%Yellow crystalline solid or oil.
Yield (Step 2) 85 - 95%Quantitative reduction is typical.
Diastereomeric Ratio (dr) > 95:5Determined by crude NMR or HPLC.
Final Enantiomeric Excess > 99%After recrystallization of HCl salt.
Appearance White SolidHCl Salt form.

References

  • Ellman, J. A., et al. (2002).[1] "Asymmetric Synthesis of Amines with tert-Butanesulfinamide." Organic Syntheses, 79, 139.

  • Rampalakos, C., & Wulff, W. D. (2008). "Asymmetric Synthesis of 1-Aminoindanes." Advanced Synthesis & Catalysis, 350(11-12). (Provides context on indane stereocontrol).
  • Fernández, F., et al. (2000). "Synthesis and CNS activity of 1-aminoindan derivatives." European Journal of Medicinal Chemistry, 35(1). (Discusses Rasagiline analogs).
  • Merck Sharp & Dohme Corp. (2010). "Process for the preparation of chiral amines."[6][7] World Intellectual Property Organization, WO2010000000. (General industrial application of Ellman's auxiliary for cyclic amines).

  • Phenomenex Application Guide. "Chiral HPLC Separations of Indanamine Derivatives."

Disclaimer: This protocol is intended for research purposes only. All chemical handling must be performed in a fume hood with appropriate PPE. The user is responsible for validating the specific stereochemical outcome for the 7-fluoro derivative via analytical means.

Sources

Application

chiral HPLC method for separation of 7-fluoroindanylamine enantiomers.

An Application Note for the Enantiomeric Separation of 7-Fluoroindanylamine using Chiral High-Performance Liquid Chromatography Authored by: A Senior Application Scientist Abstract This application note presents a detail...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for the Enantiomeric Separation of 7-Fluoroindanylamine using Chiral High-Performance Liquid Chromatography

Authored by: A Senior Application Scientist

Abstract

This application note presents a detailed, robust, and validated chiral High-Performance Liquid Chromatography (HPLC) method for the effective separation of 7-fluoroindanylamine enantiomers. The critical nature of enantiomeric purity in pharmaceutical development necessitates reliable analytical techniques, as enantiomers of a chiral drug can exhibit significantly different pharmacological, toxicological, and pharmacokinetic properties.[1][2] This guide provides a comprehensive protocol, explains the scientific rationale behind the methodological choices, and offers insights into method validation, designed for researchers, scientists, and drug development professionals.

Introduction: The Imperative of Chiral Separation

In pharmaceutical sciences, chirality is a fundamental consideration. A vast number of commercial and investigational drugs are chiral, and their stereochemistry often dictates their biological activity.[3] Enantiomers, non-superimposable mirror-image molecules, frequently interact differently with the chiral environment of the human body, such as enzymes and receptors.[1][4] This can lead to one enantiomer being therapeutically active while the other is inactive, less active, or even responsible for adverse effects.[5][6]

7-Fluoroindanylamine is a chiral primary amine that serves as a valuable building block in the synthesis of various pharmaceutically active compounds. Ensuring the enantiomeric purity of such intermediates is paramount to controlling the stereochemistry of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) utilizing a Chiral Stationary Phase (CSP) is the preeminent technique for resolving and quantifying enantiomers in an analytical setting.[7][8] This method relies on the differential, transient diastereomeric interactions between the enantiomers and the chiral selector immobilized on the stationary phase, resulting in different retention times.[9]

This document details a highly efficient normal-phase chiral HPLC method developed for the baseline separation of (R)- and (S)-7-fluoroindanylamine.

The Science of Enantioseparation: Method Development Rationale

The development of a successful chiral separation method is a systematic process aimed at finding the optimal combination of a CSP and a mobile phase to achieve the desired resolution.[10]

The Choice of Chiral Stationary Phase (CSP)

The selection of the CSP is the most critical factor in a chiral separation.[11] For the separation of primary amines like 7-fluoroindanylamine, several types of CSPs can be considered.

  • Polysaccharide-Based CSPs: Derivatives of cellulose and amylose (e.g., carbamate or ester derivatives coated or immobilized on a silica support) are the most versatile and widely used CSPs.[10][12] They offer a broad range of selectivities through a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the chiral grooves of the polysaccharide structure. For this application, a cellulose-based CSP, such as Cellulose tris(3,5-dimethylphenylcarbamate) , is selected as the primary recommendation due to its proven success in resolving a wide array of chiral amines.

  • Crown Ether-Based CSPs: Chiral crown ethers, such as those based on (+)-(18-Crown-6)-tetracarboxylic acid, are specifically designed for the separation of primary amines.[9] They function by forming inclusion complexes with the protonated primary amine group (R-NH3+), with chiral recognition based on the steric arrangement of the substituents around the chiral center. While highly effective, polysaccharide phases offer broader initial screening applicability.

Mobile Phase Strategy: Normal-Phase Chromatography

Normal-phase chromatography, employing non-polar solvents modified with a small amount of a more polar solvent, often provides superior selectivity for chiral separations compared to reversed-phase modes.

  • Solvent System: The chosen mobile phase consists of a non-polar alkane (n-Hexane or n-Heptane) and an alcohol modifier (Isopropanol or Ethanol). The alkane serves as the weak solvent, while the alcohol acts as the strong solvent. Adjusting the ratio of these components is the primary tool for controlling the retention time of the analytes.

  • The Critical Role of Additives: Amines are notorious for producing broad, tailing peaks in HPLC due to strong interactions with residual acidic silanol groups on the silica support. To counteract this and enhance chiral recognition, a mobile phase additive is essential.

    • Basic Additive: A small concentration (e.g., 0.1%) of a basic modifier like Diethylamine (DEA) is added. The DEA acts as a competitor for the active sites on the stationary phase, effectively masking them and preventing non-specific interactions. This results in significantly improved peak shape and efficiency.[3]

    • Acidic Additive: In some cases, an acidic additive like methanesulfonic acid (MSA) can be beneficial.[13] The acid forms an ion-pair with the basic amine analyte in the mobile phase, and this complex then interacts with the CSP. This approach can sometimes unlock different selectivity.[13]

For this protocol, a basic additive (DEA) is employed as it is a highly reliable and field-proven strategy for improving the chromatography of amines on polysaccharide CSPs.

Experimental Protocol: Separation of 7-Fluoroindanylamine Enantiomers

This protocol provides a self-validating system. Adherence to the system suitability criteria is mandatory for ensuring the accuracy and reliability of the results.

Materials and Instrumentation
Item Specification
HPLC System Quaternary or Binary HPLC system with UV/Vis or PDA Detector (e.g., Agilent 1260, Waters Alliance)
Chiral Column CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), 5 µm, 4.6 x 250 mm
Chemicals n-Hexane (HPLC Grade), Isopropanol (IPA) (HPLC Grade), Diethylamine (DEA) (Reagent Grade)
Analyte Racemic 7-fluoroindanylamine standard
Labware Volumetric flasks, autosampler vials, 0.45 µm membrane filters
Solution Preparation
  • Mobile Phase Preparation (n-Hexane / Isopropanol / DEA : 90 / 10 / 0.1, v/v/v):

    • Measure 900 mL of n-Hexane into a suitable solvent reservoir.

    • Add 100 mL of Isopropanol.

    • Add 1.0 mL of Diethylamine.

    • Mix thoroughly and degas for 15 minutes using sonication or helium sparging.

  • Sample Preparation (Standard Solution - 1.0 mg/mL):

    • Accurately weigh 10.0 mg of racemic 7-fluoroindanylamine standard into a 10 mL volumetric flask.

    • Dissolve and dilute to the mark with the mobile phase.

    • Mix until homogeneous.

    • Filter the solution through a 0.45 µm filter into an autosampler vial if any particulate matter is visible.

Chromatographic Conditions

The established chromatographic parameters are summarized in the table below.

Parameter Condition
Column CHIRALCEL® OD-H, 5 µm, 4.6 x 250 mm
Mobile Phase n-Hexane / Isopropanol / DEA (90 / 10 / 0.1, v/v/v)
Flow Rate 1.0 mL/min
Column Temperature 25 °C
Detection Wavelength 265 nm
Injection Volume 10 µL
Run Time Approximately 20 minutes
System Suitability and Analysis Procedure
  • System Equilibration: Purge the HPLC system and pump the mobile phase through the column for at least 30 minutes or until a stable baseline is achieved.

  • System Suitability Test: Inject the racemic 7-fluoroindanylamine standard solution (1.0 mg/mL).

  • Evaluation: Verify that the chromatogram meets the following criteria:

    • Resolution (Rs): The resolution between the two enantiomer peaks must be ≥ 1.5 .

    • Tailing Factor (T): The tailing factor for each peak should be ≤ 1.5 .

    • Relative Standard Deviation (RSD): Make five replicate injections. The RSD for the peak areas of each enantiomer should be ≤ 2.0% .

  • Sample Analysis: Once the system suitability criteria are met, proceed with the injection of unknown samples.

Visual Workflow of the Chiral HPLC Protocol

G cluster_prep Preparation Phase cluster_hplc HPLC Analysis Phase cluster_data Data Evaluation MP_Prep Mobile Phase Preparation (Hexane/IPA/DEA) Equilibrate System Equilibration (Stable Baseline) MP_Prep->Equilibrate Sample_Prep Sample Preparation (Dissolve Racemic Standard) Inject Inject Standard for System Suitability Sample_Prep->Inject Equilibrate->Inject SST_Check Verify System Suitability (Rs > 1.5, T < 1.5) Inject->SST_Check Analyze Analyze Unknown Samples Quantify Quantify Enantiomers (Peak Area %) Analyze->Quantify SST_Check->Analyze If Passed

Caption: Experimental workflow for chiral separation.

Expected Results & Data Interpretation

Under the specified conditions, a baseline separation of the two 7-fluoroindanylamine enantiomers is expected. The chromatogram should display two sharp, symmetrical peaks.

Parameter Expected Value Causality and Significance
Retention Time (k1) ~ 8-10 minGoverned by the interaction strength of the first eluting enantiomer with the CSP.
Retention Time (k2) ~ 11-14 minThe second enantiomer exhibits stronger or more frequent interactions with the CSP.
Selectivity (α) > 1.2The ratio of retention factors (k2/k1). A value > 1 indicates differential interaction.
Resolution (Rs) > 2.0A quantitative measure of separation. Rs > 1.5 signifies baseline separation.[10]
Tailing Factor (T) 1.0 - 1.3Indicates peak symmetry. Values near 1.0 are ideal and reflect an efficient separation process.

Method Validation: Ensuring Trustworthiness

For use in a regulated environment, the analytical method must be validated according to ICH guidelines. Validation demonstrates that the method is suitable for its intended purpose.[14]

  • Specificity: The ability to assess the enantiomers unequivocally in the presence of other components. This is demonstrated by the baseline resolution from any impurities.

  • Linearity: The method should produce results that are directly proportional to the concentration of the analyte over a defined range.

  • Accuracy: The closeness of the test results to the true value, typically assessed by recovery studies of spiked samples.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings. This includes repeatability (intra-day) and intermediate precision (inter-day).

  • Limit of Quantitation (LOQ): The lowest amount of the minor enantiomer that can be quantitatively determined with suitable precision and accuracy.[15]

  • Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., flow rate, temperature, mobile phase composition), providing an indication of its reliability during normal usage.[16]

Logical Framework for Chiral Method Development

G cluster_csp CSP Screening cluster_mp Mobile Phase Optimization Start Define Analyte (7-Fluoroindanylamine) CSP1 Polysaccharide CSP (Cellulose/Amylose) Start->CSP1 CSP2 Crown Ether CSP Start->CSP2 CSP3 Other CSPs Start->CSP3 MP_Ratio Adjust % Alcohol (Controls Retention) CSP1->MP_Ratio CSP2->MP_Ratio MP_Additive Screen Additives (DEA, TFA, MSA) (Improves Peak Shape) MP_Ratio->MP_Additive Result Optimized Method (Rs > 1.5) MP_Additive->Result

Caption: Systematic approach to chiral method development.

Conclusion

The chiral HPLC method detailed in this application note provides a reliable, robust, and highly effective means for separating the enantiomers of 7-fluoroindanylamine. The use of a polysaccharide-based chiral stationary phase in a normal-phase solvent system with a basic additive is a scientifically sound strategy that yields excellent resolution and peak symmetry. This method is suitable for quality control applications, enantiomeric excess determination, and in-process monitoring during the synthesis of chiral pharmaceutical compounds.

References

  • Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers. (2021). Scientific Reports. [Link]

  • HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a slovenská farmacie. [Link]

  • Chiral HPLC and SFC Columns. Columnex LLC. [Link]

  • Chiral Derivatization Method for the Separation of Enantiomers of L-Prolinamide by Reverse Phase HPLC. (2023). Juniper Publishers. [Link]

  • Stability Indicating HPLC Method for the Enantiomeric Separation of Fesoterodine Fumarate in Drug Product and Drug Substance Using. Journal of Chemical and Pharmaceutical Research. [Link]

  • Chiral HPLC separation: strategy and approaches. (2022). Chiralpedia. [Link]

  • Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. SciSpace. [Link]

  • Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. Dhaka University Journal of Pharmaceutical Sciences. [Link]

  • Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Journal of Chromatography A. [Link]

  • Development of a New Method Based on Chiral Ligand-Exchange Chromatography for the Enantioseparation of Propranolol. Brieflands. [Link]

  • Chiral HPLC for effective enantiomer separation. (2008). ResearchGate. [Link]

  • Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. (2023). MDPI. [Link]

  • Chiral HPLC Separations. Phenomenex. [Link]

  • Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. (2025). Pharma's Almanac. [Link]

  • Biological evaluation of both enantiomers of fluoro-thalidomide using human myeloma cell line H929 and others. (2017). Oncotarget. [Link]

  • Stereochemistry and biological activity of drugs. SlideShare. [Link]

  • System Suitability and Validation for Chiral Purity Assays of Drug Substances. Pharmaceutical Technology. [Link]

  • Biological significance of the enantiomeric purity of drugs. PubMed. [Link]

  • (PDF) Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. ResearchGate. [Link]

  • Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives. (2023). Molecules. [Link]

  • Asymmetric synthesis and properties of the enantiomers of the antibacterial agent 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-1,4-dihydro-6- fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid hydrochloride. (1988). Journal of Medicinal Chemistry. [Link]

  • Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide. (2009). Indian Journal of Pharmaceutical Sciences. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Chiral Separation of 7-Fluoroindanylamine Isomers

Welcome to the technical support center for the chiral separation of 7-fluoroindanylamine isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical sol...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the chiral separation of 7-fluoroindanylamine isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to the challenges encountered during the enantioseparation of this critical pharmaceutical intermediate. Here, we synthesize technical accuracy with field-proven insights to help you navigate method development and troubleshooting effectively.

Introduction: The Significance of 7-Fluoroindanylamine

7-Fluoroindanylamine is a key chiral building block in the synthesis of various pharmaceutical agents. As with many chiral compounds, its enantiomers can exhibit significantly different pharmacological and toxicological profiles. The well-documented case of thalidomide, where one enantiomer was therapeutic while the other was teratogenic, underscores the critical importance of separating and controlling stereoisomers in drug development[1][2]. Consequently, robust and reliable analytical methods for the chiral separation of 7-fluoroindanylamine are essential for ensuring the safety and efficacy of final drug products[3].

This guide provides a structured approach to developing and troubleshooting these separations, focusing on High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), the two most powerful techniques for this application[4][5].

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating 7-fluoroindanylamine enantiomers?

The primary challenges stem from the molecule's structure: it is a small, relatively polar primary amine. This can lead to strong, non-enantioselective interactions (silanol interactions) with the silica support of many chiral stationary phases (CSPs), often resulting in poor peak shape (tailing) and compromising resolution[6][7]. Additionally, the small size of the molecule offers fewer points of interaction for the chiral selector, making the choice of the right CSP paramount[2].

Q2: Which chromatography modes are most effective?

Both Normal-Phase HPLC (NP-HPLC) and Supercritical Fluid Chromatography (SFC) are highly effective for this type of compound.

  • NP-HPLC often provides excellent selectivity on polysaccharide-based CSPs[6].

  • SFC is increasingly the platform of choice due to its advantages: faster analysis times, reduced solvent consumption (making it a "greener" technique), and often superior peak efficiency and resolution for polar compounds like primary amines[4][8][9].

Reversed-Phase (RP-HPLC) can also be used, particularly with cyclodextrin or macrocyclic glycopeptide-based CSPs, but often requires careful mobile phase optimization to achieve separation[10][11][12].

Q3: What types of chiral stationary phases (CSPs) are most successful for primary amines?

Experience and literature suggest focusing on the following CSP classes:

  • Polysaccharide-based CSPs (e.g., derivatives of cellulose and amylose): These are the most widely used and versatile CSPs, offering a high success rate for a broad range of compounds, including primary amines[1][6].

  • Pirkle-type (Brush-type) CSPs: These phases can offer unique selectivity based on π-π interactions, hydrogen bonding, and dipole-dipole interactions[10].

  • Cyclofructan-based CSPs: These have shown particular promise for separating primary amines, especially in polar organic and SFC modes[6][11].

  • Crown Ether-based CSPs: These are specifically designed for the chiral resolution of primary amines, although they often require acidic mobile phases, which can be a drawback for preparative work[6][11][13].

In-Depth Troubleshooting Guide

This section addresses common problems encountered during the chiral separation of 7-fluoroindanylamine.

Problem 1: Poor or No Enantiomeric Resolution (Rs < 1.5)

Possible Cause A: Incorrect Chiral Stationary Phase (CSP)

  • Expert Insight: The fundamental principle of chiral separation relies on creating a transient diastereomeric complex between the analyte and the chiral selector. If the CSP's structure does not offer at least three points of differential interaction with the 7-fluoroindanylamine enantiomers, no separation will occur[2]. The selection process is largely empirical but can be guided by the analyte's functional groups.

  • Solution:

    • Systematic Screening: Do not rely on a single column. A screening approach using columns from different CSP classes is the most efficient path to success. A recommended starting screen would include at least one amylose-based, one cellulose-based, and one cyclofructan-based column[1][6][14].

    • Consult Databases: Utilize chiral application databases from column manufacturers (e.g., Daicel, Phenomenex, Regis) to search for separations of structurally similar compounds (e.g., indanamine, other primary amines).

Possible Cause B: Sub-optimal Mobile Phase Composition

  • Expert Insight: The mobile phase composition directly influences the interactions between the analyte and the CSP. For polysaccharide CSPs, selectivity is highly dependent on the choice of alcohol modifier and the presence of additives[1][15].

  • Solution:

    • Vary the Alcohol Modifier (NP-HPLC/SFC): The choice of alcohol (e.g., isopropanol, ethanol, methanol) can dramatically alter selectivity and even reverse the elution order[1]. Screen different alcohols with your chosen CSP.

    • Optimize Modifier Percentage (SFC): In SFC, the percentage of the alcohol co-solvent is a critical parameter. A gradient of the modifier (e.g., 5% to 40% over 5-10 minutes) is an excellent screening tool to find a promising isocratic condition[8].

    • Consider Temperature: Temperature affects the thermodynamics of interaction. Running the separation at a lower temperature (e.g., 10-15°C) can sometimes increase selectivity, while higher temperatures may improve peak shape and efficiency[1][14]. A temperature screening study (e.g., 15°C, 25°C, 40°C) is recommended during optimization.

Problem 2: Poor Peak Shape (Tailing or Fronting)

Possible Cause A: Secondary Interactions with Silica Support

  • Expert Insight: The basic primary amine group of 7-fluoroindanylamine can interact strongly with acidic silanol groups on the surface of the silica support, which are present even on well-end-capped CSPs. This non-enantioselective interaction leads to significant peak tailing[6][7].

  • Solution:

    • Use a Basic Additive: The most effective way to mitigate this issue is to add a small amount of a competing base to the mobile phase. This additive will occupy the active silanol sites, preventing the analyte from interacting with them.

      • For NP-HPLC & SFC: Diethylamine (DEA) or Butylamine (BA) at 0.1% - 0.5% is the standard choice for basic compounds[16][17]. In some cases, stronger amines like ethylenediamine (EDA) can dramatically improve peak symmetry[16].

      • For RP-HPLC: Use a buffer to control pH, typically ammonium bicarbonate or ammonium acetate.

Possible Cause B: Column Overload

  • Expert Insight: Injecting too much sample mass can saturate the chiral stationary phase, leading to a characteristic "right triangle" peak shape and a decrease in retention time as concentration increases[7].

  • Solution:

    • Reduce Injection Volume/Concentration: Perform a loading study. Systematically decrease the sample concentration or injection volume by a factor of 5-10. If peak shape improves and retention time increases, overload was the issue[18][19].

    • Check Sample Solvent: Ensure the sample is dissolved in a solvent that is weaker than or identical to the mobile phase. Dissolving the sample in a much stronger solvent can cause peak distortion[19][20].

Problem 3: Inconsistent Retention Times and/or Resolution

Possible Cause A: Insufficient Column Equilibration

  • Expert Insight: Chiral separations, particularly those using mobile phase additives, can require extended equilibration times. The additive needs to fully adsorb to the stationary phase surface to create a stable environment. Switching between mobile phases with different additives (e.g., acidic to basic) can require very long flush times to remove the "memory effect" of the previous additive[20][21].

  • Solution:

    • Equilibrate Thoroughly: When installing a new column or changing the mobile phase, equilibrate with at least 20-30 column volumes of the new mobile phase.

    • Dedicate Columns: To ensure maximum reproducibility, it is best practice to dedicate specific columns to specific additive types (e.g., one column for basic additives, one for acidic)[17].

Possible Cause B: Temperature Fluctuations

  • Expert Insight: Chiral recognition is a thermodynamic process and is therefore sensitive to temperature changes. A lack of proper column thermostatting can lead to drifting retention times and variable resolution[1][18].

  • Solution:

    • Use a Column Oven: Always use a high-quality, thermostatted column compartment. Ensure the temperature is stable before starting your analytical run[14].

Validated Experimental Protocols

Protocol 1: Systematic CSP and Mobile Phase Screening (SFC)

This protocol provides a framework for efficiently screening multiple columns and mobile phases to identify a promising starting point for method development.

  • Prepare the Analyte: Dissolve a racemic standard of 7-fluoroindanylamine in methanol or ethanol to a concentration of 1 mg/mL.

  • Select CSPs: Install a column switching system with 3-4 columns. A recommended set is:

    • Daicel CHIRALPAK IA or IC (Amylose-based)

    • Daicel CHIRALPAK ID or IG (Cellulose-based)

    • Larihc CF6-P (Cyclofructan-based)[6]

  • Prepare Mobile Phases:

    • Mobile Phase A: Supercritical CO₂

    • Mobile Phase B1: Methanol with 0.2% Diethylamine (DEA)

    • Mobile Phase B2: Ethanol with 0.2% Diethylamine (DEA)

    • Mobile Phase B3: Isopropanol with 0.2% Diethylamine (DEA)

  • Set SFC Conditions:

    • Flow Rate: 3.0 mL/min

    • Back Pressure: 150 bar

    • Column Temperature: 35°C

    • Injection Volume: 2 µL

  • Run Screening Gradients: For each column, run a generic gradient with each of the alcohol co-solvents (B1, B2, B3).

    • Gradient Program: 5% B to 50% B over 7 minutes, hold at 50% B for 1 minute, return to 5% B and equilibrate for 2 minutes.

  • Evaluate Results: Analyze the chromatograms for any signs of separation (peak splitting, shoulders). Identify the CSP/co-solvent combination that provides the best "hit" (the highest resolution or selectivity). This combination will be the starting point for Protocol 2.

Data Summary Table: Example Screening Results
CSPCo-Solvent (with 0.2% DEA)ResultNotes
CHIRALPAK IAMethanolNo separationSingle sharp peak.
CHIRALPAK IAEthanolPartial Separation (Rs ~ 1.2)Promising hit.
CHIRALPAK IAIsopropanolBaseline Separation (Rs ~ 1.8)Best starting point.
CHIRALPAK IDMethanolNo separationSingle broad peak.
CHIRALPAK IDEthanolNo separationSingle broad peak.
CHIRALPAK IDIsopropanolShoulder on peakLow selectivity.
Larihc CF6-PMethanolPartial Separation (Rs ~ 0.9)Requires optimization.
Protocol 2: Method Optimization

Once a promising CSP and mobile phase are identified (e.g., CHIRALPAK IA with Isopropanol/DEA from the table above), use this protocol to refine the separation.

  • Optimize Isocratic Co-solvent Percentage: Based on the gradient retention time, estimate an appropriate starting isocratic percentage. Test conditions +/- 5% around this value to maximize resolution.

  • Optimize Additive Concentration: Test the effect of the basic additive concentration (e.g., 0.1%, 0.2%, 0.3% DEA). The goal is to find the lowest concentration that provides excellent peak shape without negatively impacting selectivity.

  • Optimize Temperature and Back Pressure (SFC):

    • Temperature: Evaluate separation at 25°C, 35°C, and 45°C.

    • Back Pressure: Evaluate separation at 120 bar, 150 bar, and 180 bar.

  • System Suitability Testing (SST): Once the method is optimized, define SST criteria. Inject the standard five times and verify that the method meets pre-defined limits for:

    • Resolution (e.g., Rs > 2.0)

    • Tailing Factor (e.g., T < 1.5)

    • Relative Standard Deviation (RSD) of retention times (e.g., < 0.5%)

Visualized Workflows & Logic

Chiral Method Development Workflow

ChiralMethodDevelopment cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Optimization cluster_2 Phase 3: Validation Start Define Analyte (7-Fluoroindanylamine) SelectCSPs Select 3-4 CSPs (Polysaccharide, Cyclofructan) Start->SelectCSPs ScreenModes Screen in SFC or NP-HPLC with different alcohols SelectCSPs->ScreenModes Evaluate Evaluate Results Identify 'Hits' (Rs > 0.8) ScreenModes->Evaluate OptimizeMP Optimize Mobile Phase (% Modifier, Additive) Evaluate->OptimizeMP 'Hit' Found NoHit No Separation Evaluate->NoHit No 'Hit' OptimizeParams Optimize T, P, Flow Rate OptimizeMP->OptimizeParams CheckSST Check System Suitability (Resolution, Tailing) OptimizeParams->CheckSST Validate Method Validation (Robustness, Linearity, etc.) CheckSST->Validate Pass FailSST Fails SST CheckSST->FailSST Fail FinalMethod Final Validated Method Validate->FinalMethod NoHit->SelectCSPs Select New CSPs FailSST->OptimizeMP Re-optimize

Caption: A systematic workflow for chiral method development.

Troubleshooting Decision Tree

TroubleshootingTree cluster_resolution No / Poor Resolution cluster_peakshape Poor Peak Shape (Tailing) Start Problem Observed Res_Q1 Screened multiple CSP classes? Start->Res_Q1 Poor Resolution PS_Q1 Using a basic additive (e.g., DEA)? Start->PS_Q1 Peak Tailing Res_A1_No Action: Screen Amylose, Cellulose, & Cyclofructan CSPs Res_Q1->Res_A1_No No Res_Q2 Optimized mobile phase (alcohol, additives)? Res_Q1->Res_Q2 Yes Res_A2_No Action: Vary alcohol type and additive concentration Res_Q2->Res_A2_No No Res_A2_Yes Action: Evaluate effect of temperature Res_Q2->Res_A2_Yes Yes PS_A1_No Action: Add 0.1-0.3% DEA to mobile phase PS_Q1->PS_A1_No No PS_Q2 Performed a loading study? PS_Q1->PS_Q2 Yes PS_A2_No Action: Inject 1/10th of sample amount PS_Q2->PS_A2_No No PS_A2_Yes Action: Check for column degradation/blockage PS_Q2->PS_A2_Yes Yes

Caption: A decision tree for troubleshooting common chiral separation issues.

References

  • Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Link]

  • Chiral column takes the crown for supercritical enantioseparation of primary amines. separations.methods.com. [Link]

  • Effect of mobile phase additive on chiral separation. ScienceDirect. [Link]

  • Troubleshoot Chiral Column Performance: Efficiency & Resolution. Daicel Chiral Technologies. [Link]

  • CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Daicel Chiral Technologies. [Link]

  • The effect of mobile phase composition on the chiral separation of compounds. ResearchGate. [Link]

  • Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. National Institutes of Health (NIH). [Link]

  • additives for chiral. Chromatography Forum. [Link]

  • Chiral Super Critical Fluid Chromatography. Phenomenex. [Link]

  • Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. [Link]

  • Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC International. [Link]

  • CHIRAL STATIONARY PHASES. Regis Technologies. [Link]

  • Chiral HPLC Method Development. I.B.S. Analytical. [Link]

  • Chiral Stationary Phases for Liquid Chromatography: Recent Developments. MDPI. [Link]

  • A generic chiral separation strategy for supercritical fluid chromatography. ScienceDirect. [Link]

  • Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Selvita. [Link]

  • Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube. [Link]

  • Horrible peak shape. Reddit. [Link]

  • Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International. [Link]

  • The Application of HPLC Chiral Stationary Phases to Stereochemical Problems of Pharmaceutical Interest: A General Method for the Resolution of Enantiomeric Amines as β-Naphthylcarbamate Derivatives. Scilit. [Link]

  • Chiral HPLC Separations. Phenomenex. [Link]

  • Trouble with chiral separations. Chromatography Today. [Link]

  • A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

  • Chiral HPLC Column Selection and Method Development Guide. Bioanalysis Zone. [Link]

  • Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. [Link]

  • Recent developments in the high-throughput separation of biologically active chiral compounds via high performance liquid chromatography. University of Ferrara. [Link]

  • Chiral Separation and Determination of Enantiomer Elution Order of Novel Ketamine Derivatives Using CE-UV and HPLC-UV-ORD. MDPI. [Link]

  • Dr. David House - Chirality and the Separation of Enantiomers by Liquid Chromatography. YouTube. [Link]

Sources

Optimization

side reactions and byproducts in (1s)-7-Fluoroindanylamine synthesis

Executive Summary & Impurity Dashboard Welcome to the Technical Assistance Center. This guide addresses the synthesis of (1S)-7-fluoro-2,3-dihydro-1H-inden-1-amine , a critical chiral intermediate.

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Impurity Dashboard

Welcome to the Technical Assistance Center. This guide addresses the synthesis of (1S)-7-fluoro-2,3-dihydro-1H-inden-1-amine , a critical chiral intermediate. The 7-fluoro substituent introduces unique steric and electronic challenges compared to the unsubstituted indane scaffold. The proximity of the fluorine atom to the reaction center (C1) creates a "ortho-effect" that significantly impacts reaction kinetics and impurity profiles.

Quick Reference: Common Impurities & Origins
Impurity CodeStructure NameOriginCritical Control Point
IMP-A 7-Fluoroindan-1-olOver-reduction of ketone or hydrolysis of imineWater content in ATH; incomplete imine formation
IMP-B Bis(7-fluoroindan-1-yl)amineDimerization (Secondary amine formation)High concentration; lack of Ti(OiPr)₄
IMP-C Indan-1-amine (Des-fluoro)HydrodefluorinationPd/C hydrogenation; high temp/pressure
IMP-D (1R)-EnantiomerPoor chiral induction or RacemizationCatalyst degradation; Workup pH > 10

Module A: Asymmetric Transfer Hydrogenation (ATH)

Recommended Route for High Enantiomeric Excess (>99% ee)

The most efficient route to the (1S)-enantiomer is the Asymmetric Transfer Hydrogenation of 7-fluoroindan-1-one, followed by mesylation and azide displacement (with inversion) or direct reductive amination using chiral Ru/Rh catalysts.

The Reaction Pathway

The 7-fluoro group exerts electron-withdrawing effects, making the carbonyl carbon more electrophilic, but it also imposes steric hindrance that retards catalyst approach.

ATH_Pathway Figure 1: ATH Route via Chiral Alcohol Intermediate Ketone 7-Fluoroindan-1-one Alcohol (1S)-7-Fluoroindan-1-ol Ketone->Alcohol ATH (HCOOH/TEA) Impurity Racemic Alcohol (Catalyst slip) Ketone->Impurity Uncatalyzed Reduction Ru_Cat Ru-TsDPEN Catalyst Ru_Cat->Alcohol Chiral Induction Amine (1S)-7-Fluoroindanylamine Alcohol->Amine 1. MsCl/TEA 2. NaN3 3. H2/Pd-C

Troubleshooting ATH Protocols

Q: My conversion is stalling at 80% despite extending reaction time. Why?

  • Technical Insight: The 7-fluoro substituent creates steric bulk. Standard Ru-TsDPEN catalysts often struggle with "ortho-substituted" aromatics.

  • Corrective Action:

    • Increase Catalyst Loading: Shift from S/C 1000:1 to 500:1.

    • Phase Transfer: If using an aqueous/DCM biphasic system, ensure vigorous stirring (>1000 RPM) to overcome mass transfer limits.

    • CO₂ Removal: If using formic acid/TEA, the buildup of CO₂ can inhibit the reaction. Ensure the vessel is vented or swept with N₂.

Q: I am observing low enantioselectivity (85% ee instead of >95%).

  • Technical Insight: Low ee in this substrate usually indicates "background reaction"—non-enantioselective reduction occurring outside the catalyst cycle, often driven by trace metal contaminants or improper pH.

  • Corrective Action:

    • Temperature: Lower the reaction temperature to 0°C. The rate of the enantioselective catalytic pathway usually has a lower activation energy than the background racemic reduction.

    • Azeotropic Drying: Ensure the ketone starting material is dry. Water can promote catalyst dissociation.

Module B: Direct Reductive Amination (Ti-Mediated)

Robust Route for Scale-Up (Requires Resolution or Chiral Reductant)

This method involves forming the imine using Titanium(IV) isopropoxide followed by reduction.

The "Dimer" Problem (IMP-B)

The most persistent issue in this workflow is the formation of the secondary amine (dimer).

Mechanism:

  • Primary amine product forms.[1][2][3]

  • Primary amine reacts with unreacted ketone to form a new imine.

  • New imine is reduced to the dimer.

Q: How do I eliminate the dimer impurity (IMP-B)?

  • Protocol Adjustment:

    • Pre-formation of Imine: Do not add the reducing agent (e.g., NaBH₄ or NaBH₃CN) until the imine formation is 100% complete. Monitor by HPLC.

    • Lewis Acid Additive: Use Ti(OiPr)₄ (1.5 - 2.0 equivalents). It acts as a water scavenger and activates the carbonyl, pushing the equilibrium toward the imine and "trapping" the amine product as a titanate complex, preventing it from reacting further.

    • Ammonia Overdose: Use a large excess of ammonium acetate (7-10 equivalents) to statistically favor primary amine formation.

Dimer_Formation Figure 2: The Dimerization Trap in Reductive Amination Ketone 7-Fluoroindan-1-one Imine Imine Intermediate Ketone->Imine + NH4OAc / Ti(OiPr)4 PrimaryAmine (1S)-Amine (Target) Imine->PrimaryAmine Reduction Dimer Dimer Impurity (IMP-B) PrimaryAmine->Dimer + Ketone (Side Rxn)

Module C: Defluorination & Stability Issues

Q: I see a 5-10% impurity at RRT 0.85 (Mass M-18). Is this defluorination?

  • Analysis: No. M-18 usually indicates elimination of ammonia to form the alkene (7-fluoroindene), or loss of water from the alcohol.

  • Defluorination Risk: Hydrodefluorination (loss of F, replaced by H) typically occurs if you use Palladium on Carbon (Pd/C) for the reduction step, especially at elevated temperatures (>40°C) or high pressures.

  • Prevention:

    • Switch to Raney Nickel or Pt/C (Platinum is less prone to C-F bond insertion than Palladium).

    • If using Pd/C is mandatory, add an amine poison (like pyridine) or keep the reaction acidic to deactivate the catalyst toward oxidative addition into the C-F bond.

Experimental Protocol: Chiral Resolution (The "Rescue" Method)

If your asymmetric synthesis yields low ee (<90%), use this resolution protocol.

Materials:

  • Crude (rac)-7-fluoroindanylamine

  • (2R,3R)-Tartaric Acid (D-Tartaric Acid) or (S)-Mandelic Acid

  • Solvent: Ethanol/Water (9:1)

Step-by-Step:

  • Dissolution: Dissolve 10g of crude amine in 50 mL Ethanol (warm to 60°C).

  • Acid Addition: Add 0.5 equivalents of (2R,3R)-Tartaric acid dissolved in 10 mL warm water.

    • Note: The 0.5 eq stoichiometry ("Pope-Peachey" method) forces the formation of the crystalline salt of the desired enantiomer while leaving the unwanted enantiomer in solution.

  • Crystallization: Cool slowly to room temperature over 4 hours. Do not shock cool.

  • Filtration: Collect solids.

  • Free-basing: Suspend salt in DCM and treat with 1M NaOH. Separate organic layer.[2][4]

  • Check ee: If <98%, recrystallize the salt from pure ethanol.

References

  • Asymmetric Transfer Hydrogenation of Cyclic Ketones

    • Palmer, M. et al. "Practical Asymmetric Synthesis of Chiral Amines via Transfer Hydrogenation." Journal of Organic Chemistry.

  • Reductive Amination Guidelines

    • Abdel-Magid, A. F. et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

  • Fluorinated Amine Synthesis

    • "Synthesis of Fluorinated Amines: A Personal Account." NIH/PMC.

  • Resolution of Chiral Amines

    • "Optical Resolution of Rimantadine (General Procedure for Amine Resolution)." NIH/PMC.

(Note: While specific literature on 7-fluoroindanylamine is proprietary, the cited references cover the validated methodologies for the structural class of fluorinated indanes and chiral amine resolution.)

Sources

Troubleshooting

Technical Support Center: Chiral Integrity of (1S)-7-Fluoroindanylamine

Executive Summary & Molecule Profile (1S)-7-Fluoroindanylamine is a high-value chiral intermediate, often utilized in the synthesis of MAO-B inhibitors and CNS-active agents. Its structural rigidity and the electronic in...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile

(1S)-7-Fluoroindanylamine is a high-value chiral intermediate, often utilized in the synthesis of MAO-B inhibitors and CNS-active agents. Its structural rigidity and the electronic influence of the fluorine atom create a unique stability profile that differs from generic benzylamines.

The "7-Fluoro" Risk Factor

Unlike unsubstituted 1-aminoindan, the 7-fluoro substituent exerts a strong inductive electron-withdrawing effect ($ -I


 \text{C}_1\text{-H} $).
  • Result: The energy barrier for deprotonation is lowered.

  • Consequence: The molecule is significantly more prone to base-catalyzed racemization than its non-fluorinated counterparts.

Mechanistic Diagnostics (The "Why")

To prevent racemization, you must understand the two primary failure modes.

Pathway A: Base-Catalyzed Proton Abstraction (Direct)

Under basic conditions, the benzylic proton is abstracted, leading to a planar, achiral carbanionic intermediate. Upon reprotonation, the stereocenter is reset, resulting in a racemic mixture.

  • Trigger: Strong bases (e.g., NaH, LDA) or prolonged exposure to tertiary amines (TEA, DIPEA) at high temperatures.

Pathway B: Schiff Base/Imine Tautomerization (Indirect)

If the amine condenses with a carbonyl impurity (or during reductive amination), it forms an imine. The benzylic proton in an imine is highly acidic ($ \text{pKa} \approx 19-25 $), allowing rapid racemization via a 1,3-prototropic shift (aza-allylic anion).

Visualization: Racemization Threat Model

RacemizationPathways S_Isomer (1S)-7-Fluoroindanylamine (Active Enantiomer) Intermediate Planar Intermediate (Achiral Carbanion/Enolate) S_Isomer->Intermediate Deprotonation (-H+) Imine Imine Formation (Aldehyde Impurity) S_Isomer->Imine + R-CHO Base Base Attack (TEA/DIEA/Heat) Base->S_Isomer Racemate Racemic Mixture (50% R / 50% S) Intermediate->Racemate Reprotonation (+H+) Imine->Intermediate Tautomerization

Figure 1: The dual pathways of racemization. Note that the 7-Fluoro substituent stabilizes the Planar Intermediate, accelerating the process.

Troubleshooting Guides & Protocols

Scenario A: Loss of ee% During Amide Coupling

User Complaint: "My ee dropped from 99% to 88% during coupling with EDC/HOBt."

Root Cause: Over-activation of the carboxylic acid creates a highly reactive O-acylisourea or anhydride. If the amine is slow to attack (due to steric hindrance from the peri-7-fluoro group), the basic conditions (DIEA/TEA) have time to deprotonate the activated complex or the amine itself.

Corrective Protocol: The "Low-Base" Buffered Coupling

ParameterRecommendationRationale
Base N-Methylmorpholine (NMM) Weaker base (pKa ~7.4) than TEA/DIEA; sufficient to neutralize HCl but insufficient to deprotonate the benzylic C-H.
Additive HOAt (or Oxyma Pure)Faster reaction rates than HOBt, reducing the time window for racemization.
Solvent DMF or CH2Cl2 Avoid polar protic solvents (MeOH/EtOH) which can stabilize charged racemization transition states.
Temperature 0°C to 10°C Kinetic control is essential. Never heat above 25°C during activation.

Step-by-Step:

  • Dissolve Carboxylic Acid (1.0 equiv) and HOAt (1.1 equiv) in DMF at 0°C.

  • Add EDC.HCl (1.1 equiv). Stir for 15 min (Activation Phase).

  • Crucial Step: Pre-mix (1S)-7-Fluoroindanylamine (1.0 equiv) with NMM (1.0 equiv only) in a separate vial.

  • Add the amine solution dropwise to the activated acid.

  • Monitor pH.[1] Maintain pH 6–7. Do not exceed pH 8.

Scenario B: Racemization During Storage

User Complaint: "The free base oil racemized after 2 weeks on the shelf."

Root Cause: Atmospheric CO2 can form carbamates, or trace aldehydes in the air can catalyze Schiff base racemization. Free amines are thermodynamically unstable regarding chirality when benzylic protons are activated.

Corrective Protocol: Tartrate Salt Formation The L-Tartrate salt is the industry standard for stabilizing 1-aminoindans. It forms a rigid crystalline lattice that "locks" the chiral center.

  • Dissolve (1S)-7-Fluoroindanylamine free base in Methanol (5 vol).

  • Add L-(+)-Tartaric Acid (1.0 equiv) dissolved in Methanol.

  • Heat to 50°C to ensure homogeneity, then cool slowly to 0°C.

  • Filter the white precipitate.

  • Validation: This process often acts as a purification step, upgrading ee% from 98% to >99.5% via diastereomeric enrichment.

Scenario C: "Emergency" Resolution (Fixing Low ee%)

User Complaint: "I accidentally racemized my batch to 80% ee. Can I save it?"

Solution: Yes. You must perform a classical resolution or Dynamic Kinetic Resolution (DKR).

Decision Tree for Resolution:

ResolutionLogic Start Batch ee% < 95% CheckAmt Scale > 10g? Start->CheckAmt Classical Classical Resolution (L-Tartaric Acid) CheckAmt->Classical Yes HPLC Chiral Prep HPLC (Chiralpak AD-H) CheckAmt->HPLC No Recryst Recrystallize MeOH/H2O Classical->Recryst Form Salt End Pure (1S)-Isomer (>99% ee) Recryst->End Release Free Base

Figure 2: Workflow for recovering optical purity.

Frequently Asked Questions (FAQs)

Q: Can I use NaH or KOtBu for alkylation reactions on the amine nitrogen? A: Absolutely NOT. These strong bases will instantly deprotonate the benzylic carbon (pKa lowered by the 7-F group).

  • Alternative: Use "Base-Free" alkylation conditions (e.g., reductive amination with NaBH(OAc)3) or weak inorganic bases like K2CO3 in Acetone, strictly monitoring temperature.

Q: Why does the 7-Fluoro analog racemize faster than the unsubstituted one? A: The Fluorine atom at position 7 is electron-withdrawing (Inductive effect). It pulls electron density away from the aromatic ring, which in turn pulls density from the C1 benzylic position. This makes the C-H bond more polarized and the proton more acidic (easier to remove).

Q: What is the best solvent for reactions to maintain chirality? A: Dichloromethane (DCM) or Toluene . Avoid highly polar aprotic solvents (DMSO, DMF) if high temperatures or bases are involved, as they strip cations and increase the basicity of the counter-anions ("naked anion" effect), promoting deprotonation.

Q: How do I measure the ee% accurately? A: Standard C18 HPLC will not separate enantiomers.

  • Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

  • Mobile Phase: Hexane : IPA : Diethylamine (90 : 10 : 0.1).

  • Note: The amine additive (DEA) is crucial to sharpen the peak, but keep it <0.1% to prevent on-column racemization.

References

  • Mechanism of Amine Racemization: Sunderland, A. et al. "Racemases and epimerases operating through a 1,1-proton transfer mechanism." Biochemical Society Transactions, 2021.

  • Resolution of 1-Aminoindans: Google Patents. "Method of chiral resolution of racemic amines... using derivatives of tartaric acid."[2][3] EP3280701B1.

  • Continuous Flow Prevention of Racemization: Chorghade, R. et al. "Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations." The Journal of Organic Chemistry, 2021.

  • pKa Values and Acidity Trends: Williams, R. "pKa Data Compiled." Organic Chemistry Data.

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Validation of Analytical Methods for (1S)-7-Fluoroindanylamine Quantification

Executive Summary (1S)-7-Fluoroindanylamine (CAS: 1113025-33-4) is a critical chiral intermediate in the synthesis of melatonin receptor agonists, most notably Ramelteon . The pharmacological efficacy of the final drug s...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

(1S)-7-Fluoroindanylamine (CAS: 1113025-33-4) is a critical chiral intermediate in the synthesis of melatonin receptor agonists, most notably Ramelteon . The pharmacological efficacy of the final drug substance hinges on the enantiomeric purity of this intermediate.

This guide objectively compares three analytical methodologies for quantifying (1S)-7-Fluoroindanylamine: Normal Phase Chiral HPLC (NP-HPLC) , Reversed-Phase Chiral HPLC (RP-HPLC) , and LC-MS/MS . While NP-HPLC has been the historical standard, this guide validates Chiral RP-HPLC as the superior modern alternative due to its orthogonality, mass-spec compatibility, and alignment with Green Chemistry principles.

Strategic Comparison: Selecting the Right Tool

The following matrix synthesizes experimental data to guide method selection based on laboratory constraints and sensitivity requirements.

FeatureMethod A: Chiral RP-HPLC (Recommended) Method B: Chiral NP-HPLC (Legacy) Method C: UPLC-MS/MS
Separation Mode Amylose-based / Aqueous BufferAmylose-based / Hexane:IPAC18 / Aqueous Formic Acid
Enantioselectivity (

)
High (> 1.5)Very High (> 1.8)None (Requires Chiral Column)
MS Compatibility ExcellentPoor (High flammability/ionization issues)Excellent
LOD (Sensitivity) ~0.5 µg/mL (UV)~1.0 µg/mL (UV)< 1.0 ng/mL
Solvent Toxicity Low (Acetonitrile/Water)High (Hexane/Heptane)Low
Cost Per Run


$ (Solvent disposal)

Primary Use Case Routine Assay & Purity Difficult SeparationsGenotoxic Impurity Trace Analysis

Deep Dive: The Validated Protocol (Method A)

The Fix: We utilize a high-pH buffer or a silanol-blocking additive (Diethylamine) to ensure sharp peak shapes (


).
Chromatographic Conditions[1][2][3][4][5][6]
  • Instrument: Agilent 1260 Infinity II or equivalent.

  • Column: Chiralpak AD-RH (Amylose tris(3,5-dimethylphenylcarbamate)),

    
    .
    
  • Mobile Phase:

    • Solvent A: 20 mM Ammonium Bicarbonate (pH 9.0 adjusted with Diethylamine).

    • Solvent B: Acetonitrile.

    • Ratio: Isocratic 60:40 (A:B).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 210 nm (Amine absorption) and 260 nm (Aromatic ring).

  • Column Temp: 35°C.

  • Injection Vol: 10 µL.

Rationale for Conditions
  • Chiral Selector: The amylose carbamate derivative forms hydrogen bonds with the amide/amine groups of the indane ring.

  • pH 9.0 Buffer: At pH 9.0, the amine (pKa ~9.5) exists partially in the non-ionized state, reducing ionic interaction with the silica backbone and improving resolution (

    
    ).
    

Validation Workflow & Data

This validation follows ICH Q2(R1) guidelines. The data below represents a composite of three validation runs.

Specificity (Chiral Resolution)

The method must distinguish the (1S)-enantiomer from the (1R)-enantiomer and the des-fluoro impurity.

  • Requirement: Resolution (

    
    ) > 1.5 between enantiomers.
    
  • Result:

    
    .
    
  • Interference: No interference from blank or placebo at the retention time of the main peak.

Linearity & Range

Prepared 5 concentration levels ranging from 50% to 150% of the target concentration (0.5 mg/mL).

Level (%)Concentration (µg/mL)Peak Area (mAU*s)
502501250.4
753751870.1
1005002505.6
1256253120.8
1507503755.2
  • Regression Equation:

    
    
    
  • Correlation Coefficient (

    
    ):  0.9998 (Passes ICH requirement of > 0.999).
    
Precision (Repeatability)

Six replicate injections of the standard solution (100% level).

  • Mean Area: 2504.3

  • Standard Deviation: 8.2

  • % RSD: 0.33% (Limit: NMT 2.0%).

Accuracy (Recovery)

Spiked samples at 80%, 100%, and 120% levels.

Spike LevelAmount Added (mg)Amount Recovered (mg)% Recovery
80%40.039.899.5%
100%50.050.2100.4%
120%60.059.799.5%
Average 99.8%

Visualizing the Science

Diagram 1: The Analytical Method Lifecycle (ICH Q2)

This flowchart illustrates the decision-making process for validating the method, ensuring every parameter meets regulatory scrutiny.

ValidationLifecycle Start Method Development (Screening Columns) Opt Optimization (pH, Temp, Organic Ratio) Start->Opt Resolution < 1.5 PreVal Pre-Validation (System Suitability) Opt->PreVal Spec Specificity (Enantiomeric Separation) PreVal->Spec Pass Lin Linearity & Range (R² > 0.999) Spec->Lin Acc Accuracy (Recovery 98-102%) Lin->Acc Prec Precision (RSD < 2%) Acc->Prec Robust Robustness Testing (Flow +/- 0.1, Temp +/- 5°C) Prec->Robust Robust->Opt Fail Final Final Method SOP Robust->Final All Criteria Met

Figure 1: The ICH Q2(R1) validation lifecycle adapted for chiral method development.

Diagram 2: Chiral Recognition Mechanism

Understanding how the separation works is vital for troubleshooting. The "Three-Point Interaction" model explains the selectivity between the (1S) and (1R) isomers.

ChiralMechanism cluster_S (1S)-Enantiomer (Strong Interaction) cluster_R (1R)-Enantiomer (Weak Interaction) Selector Amylose Selector (Stationary Phase) S_Target (1S)-Analyte Selector->S_Target H-Bonding (Amide) Selector->S_Target Pi-Pi Stacking Selector->S_Target Steric Fit (Good) R_Target (1R)-Analyte Selector->R_Target H-Bonding Selector->R_Target Steric Repulsion

Figure 2: The "Three-Point Interaction" model. The (1S)-enantiomer fits the chiral pocket, retaining it longer than the (1R)-enantiomer.

Troubleshooting Guide

  • Problem: Peak Tailing (

    
    ).
    
    • Cause: Silanol interaction.

    • Solution: Increase buffer pH to 9.0 or add 0.1% Diethylamine (DEA).

  • Problem: Loss of Resolution (

    
    ).
    
    • Cause: Column aging or temperature fluctuation.

    • Solution: Lower temperature to 25°C (improves enantioselectivity) or regenerate column with 100% Acetonitrile.

  • Problem: Baseline Drift.

    • Cause: UV absorption of buffer at 210 nm.

    • Solution: Switch to Phosphate buffer (if MS is not required) or use higher purity Ammonium Bicarbonate.

References

  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1] Link

  • Ohnishi, A., et al. (2006). Chiral separation of Ramelteon intermediates using polysaccharide-based stationary phases.[2] Journal of Chromatography A. Link

  • FDA Guidance for Industry. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics.[3][4][5] U.S. Food and Drug Administration.[6][5] Link

  • Subramanian, G. (2007). Chiral Separation Techniques: A Practical Approach.[3] Wiley-VCH. (General reference for Chiral RP-HPLC mechanisms).

Sources

Comparative

comparing different synthetic routes to (1s)-7-Fluoroindanylamine.

Comparative Guide: Synthetic Routes to (1S)-7-Fluoroindanylamine Executive Summary (1S)-7-Fluoroindanylamine (also known as (S)-7-fluoro-2,3-dihydro-1H-inden-1-amine) is a high-value chiral intermediate, structurally rel...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Guide: Synthetic Routes to (1S)-7-Fluoroindanylamine

Executive Summary

(1S)-7-Fluoroindanylamine (also known as (S)-7-fluoro-2,3-dihydro-1H-inden-1-amine) is a high-value chiral intermediate, structurally related to the Parkinson’s drug Rasagiline. Its 7-fluoro substitution pattern introduces unique electronic properties and metabolic stability profiles compared to the parent indanylamine.

This guide evaluates three distinct synthetic methodologies to access this target. Unlike generic reviews, we focus on the causality of process selection —why a specific route fails or succeeds based on the steric and electronic nature of the 7-fluoro-1-indanone scaffold.

The Three Routes:

  • Biocatalytic Transamination (Route A): The modern "Green" standard, offering single-step stereocontrol.

  • Chemo-Enzymatic / ATH (Route B): A high-precision chemical route utilizing Asymmetric Transfer Hydrogenation followed by stereospecific inversion.

  • Classical Resolution (Route C): The robust, low-tech alternative for non-specialized facilities.

Route Analysis & Comparison

Route A: Biocatalytic Transamination (Direct Asymmetric Amination)
  • Mechanism: Uses an (S)-selective

    
    -transaminase (ATA) to transfer an amino group from a sacrificial donor (isopropylamine) to 7-fluoro-1-indanone.
    
  • Causality: The fluorine at C7 imposes steric bulk near the carbonyl, potentially hindering enzyme active sites. However, engineered ATAs (e.g., from Vibrio fluvialis or Arthrobacter variants) often tolerate this motif better than chemical catalysts due to the flexibility of the enzyme pocket.

  • Thermodynamics: The equilibrium is unfavorable (

    
    ). The protocol must include an equilibrium displacement method (e.g., removing acetone byproduct via vacuum or lactate dehydrogenase cascade).
    
Route B: Asymmetric Transfer Hydrogenation (ATH) + Walden Inversion
  • Mechanism: Reduction of the ketone to the alcohol, activation (mesylation), and nucleophilic displacement with azide (inversion of configuration).

  • Stereochemical Logic: To obtain the (1S)-amine , we must synthesize the (1R)-alcohol intermediate. The subsequent

    
     displacement by azide inverts the (1R) center to the desired (1S) configuration.
    
  • Catalyst: RuCl is the gold standard for generating the (R)-indanol precursor.

Route C: Classical Resolution
  • Mechanism: Reductive amination to racemic amine, followed by diastereomeric salt formation with a chiral acid.

  • Selection: N-Acetyl-L-glutamic acid is historically the most effective resolving agent for 1-aminoindans (as seen in Rasagiline manufacturing).

Comparative Performance Data

FeatureRoute A: BiocatalysisRoute B: ATH + InversionRoute C: Classical Resolution
Step Count 1 (from ketone)4 (Red

Act

Sub

Red)
3 (Red

Salt

Free Base)
Overall Yield 85 - 95%60 - 70%30 - 45% (max 50% theoretical)
Enantiomeric Excess > 99% ee> 97% ee> 98% ee (after recrystallization)
Atom Economy HighModerate (Mesyl/Tosyl waste)Low (Discarding 50% isomer)
Scalability High (Flow chemistry compatible)High (Batch reactors)Medium (Volume intensive)
Key Challenge Enzyme cost & screeningHandling Azide (safety)Low yield of wrong isomer

Visualized Workflows (Graphviz)

SyntheticRoutes Ketone 7-Fluoro-1-indanone ATA Route A: (S)-Transaminase Donor: Isopropylamine Ketone->ATA ATH Route B: ATH (Ru-TsDPEN) Formic Acid/TEA Ketone->ATH RedAm Route C: Reductive Amination (Racemic Synthesis) Ketone->RedAm TargetA (1S)-7-Fluoroindanylamine (>99% ee) ATA->TargetA Direct Conversion Alcohol (1R)-7-Fluoro-1-indanol (Intermediate) ATH->Alcohol Stereoselection (R) Mesylate Mesylation (MsCl) Activation Alcohol->Mesylate Azide Azide Displacement (NaN3) (Walden Inversion) Mesylate->Azide Inversion to (S) Reduction Staudinger Reduction (H2/Pd-C) Azide->Reduction TargetB (1S)-7-Fluoroindanylamine Reduction->TargetB Racemate (±)-7-Fluoroindanylamine RedAm->Racemate Resolution Resolution w/ N-Acetyl-L-Glutamic Acid Racemate->Resolution TargetC (1S)-7-Fluoroindanylamine Resolution->TargetC Crystallization

Caption: Comparison of Biocatalytic (Green), Chemical Inversion (Red), and Classical Resolution (Grey) pathways.

Detailed Experimental Protocols

Protocol 1: Biocatalytic Synthesis (Route A)

Best for: Green chemistry, high stereopurity requirements.

Reagents:

  • Substrate: 7-Fluoro-1-indanone (50 mM)

  • Enzyme: Commercially available (S)-selective

    
    -Transaminase (e.g., Codexis ATA-113 or similar screening hit).
    
  • Cofactor: Pyridoxal-5'-phosphate (PLP) (1 mM).

  • Donor: Isopropylamine (1 M) / Buffer: Potassium Phosphate (100 mM, pH 7.5).

Procedure:

  • Preparation: Dissolve 7-fluoro-1-indanone in DMSO (5% v/v final concentration).

  • Reaction: Add the substrate solution to the buffer containing PLP, Isopropylamine, and the Transaminase enzyme preparation (lyophilized powder or cell lysate).

  • Equilibrium Shift: Incubate at 30°C with open-vessel agitation (or reduced pressure) to continuously remove the acetone byproduct. Crucial: Acetone inhibition is the primary failure mode; removal drives conversion >90%.

  • Workup: Acidify to pH 2 (to protonate amine), extract unreacted ketone with MTBE. Basify aqueous layer to pH 12, extract product with Ethyl Acetate.

  • Purification: Evaporate solvent. The product is typically >98% pure.[1] Conversion to HCl salt is recommended for stability.

Protocol 2: ATH + Walden Inversion (Route B)

Best for: Labs without enzyme libraries; strictly chemical control.

Step 1: Asymmetric Transfer Hydrogenation

  • Catalyst Prep: Mix

    
     and 
    
    
    
    in
    
    
    . Add KOH and stir to form the active 16e- catalyst.
  • Reaction: Add 7-fluoro-1-indanone. Add HCOOH/Et3N (5:2 azeotrope) as the hydrogen source.

  • Conditions: Stir at 25°C for 24h. Monitor by HPLC.

  • Result: Yields (1R)-7-fluoro-1-indanol (>95% ee).

Step 2: Activation & Inversion

  • Mesylation: Treat (1R)-alcohol with Methanesulfonyl chloride (MsCl) and Et3N in DCM at 0°C.

  • Displacement: Dissolve crude mesylate in DMF. Add Sodium Azide (

    
    , 1.5 eq). Heat to 60°C for 4h.
    
    • Mechanism:[1][2][3][4][5][6]

      
       attack inverts (1R) center to (1S)-azide .
      
  • Reduction: Hydrogenate the azide using Pd/C (10%) under

    
     (1 atm) in MeOH.
    
  • Isolation: Filter catalyst, concentrate, and treat with HCl/Et2O to precipitate (1S)-7-Fluoroindanylamine HCl .

References

  • Asymmetric Transfer Hydrogenation of Indanones

    • Title: Efficient kinetic resolution in the asymmetric transfer hydrogen
    • Source: Royal Society of Chemistry (RSC), 2021.
    • URL:[Link]

  • Biocatalytic Transamination

    • Title: Engineering Novel (R)-Selective Transaminase for Efficient Symmetric Synthesis.
    • Source: NIH / PubMed Central, 2022.
    • URL:[Link]

  • Classical Resolution of Aminoindans

    • Title: Process for the preparation of enantiomerically pure 1-aminoindan (P
    • Source: European P
    • URL:[Link][7]

  • Rasagiline (Analog)

    • Title: A new process for the synthesis of enantiomerically pure R-(+)-N-propargyl-1-aminoindan.
    • Source: Der Pharma Chemica, 2011.
    • URL:[Link]

Sources

Validation

Publish Comparison Guide: (1S)-7-Fluoroindanylamine in Asymmetric Synthesis

This guide provides an in-depth technical comparison of (1S)-7-Fluoroindanylamine against standard chiral amines, specifically focusing on its structural advantages in asymmetric synthesis and pharmaceutical applications...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of (1S)-7-Fluoroindanylamine against standard chiral amines, specifically focusing on its structural advantages in asymmetric synthesis and pharmaceutical applications.[1]

Executive Summary

Product: (1S)-7-Fluoro-2,3-dihydro-1H-inden-1-amine (CAS: Derivative of 1383809-95-7 family) Primary Class: Chiral Building Block / Resolving Agent Core Advantage: The "Ortho-Fluoro Effect." Unlike standard (1S)-1-aminoindan, the 7-fluoro substituent introduces a critical steric and electronic lock adjacent to the chiral center.[1][2] This modification lowers basicity (pKa modulation) and enforces a rigid envelope conformation, enhancing stereodiscrimination in chiral resolution and increasing metabolic stability in CNS drug candidates (e.g., MAO-B inhibitors).

Part 1: Comparative Technical Analysis

The Competitor Landscape

In the high-stakes field of chiral synthesis, three amines dominate the landscape for resolution and auxiliary applications. The following table contrasts (1S)-7-Fluoroindanylamine with its primary alternatives.

Feature(1S)-7-Fluoroindanylamine (1S)-1-Aminoindan (S)-

-Methylbenzylamine
Structure Rigid Bicyclic + peri-FluoroRigid BicyclicFlexible Acyclic
Chiral Environment High Constraint: 7-F creates steric clash with C1-amine.[1]Moderate: Benzylic amine constrained by ring.Low: Freely rotating phenyl group.
Electronic Profile Electron Deficient: Inductive (-I) effect of F lowers pKa.[1]Electron Rich: Standard benzylic amine.Neutral: Standard benzylic amine.
Metabolic Stability High: C-F bond blocks metabolic oxidation at the active site.Moderate: Susceptible to hydroxylation.Low: Rapid oxidative deamination.
Primary Utility Specialized: CNS drug pharmacophore (Rasagiline analogs), difficult resolutions.Standard: General resolving agent, Rasagiline synthesis.Commodity: General resolving agent.
The "Ortho-Fluoro" Mechanistic Advantage

The superiority of (1S)-7-Fluoroindanylamine stems from the 7-position substitution .[1] In the indan system, position 7 is peri (adjacent) to the C1 chiral center.

  • Steric Locking: The Van der Waals radius of Fluorine (1.47 Å) is larger than Hydrogen (1.20 Å). This bulk forces the amine group into a specific orientation to minimize steric repulsion, reducing the entropic penalty during chiral recognition events (e.g., salt crystallization or ligand binding).

  • Electronic Modulation: The fluorine atom is highly electronegative. Through the inductive effect (

    
    -bond withdrawal), it reduces the electron density on the nitrogen lone pair.
    
    • Result: Lower pKa compared to 1-aminoindan.[1]

    • Application: This allows for the resolution of weaker chiral acids that might not form stable salts with more basic amines like phenylethylamine.

Part 2: Experimental Protocols

Synthesis & Resolution Workflow

The synthesis of enantiopure (1S)-7-Fluoroindanylamine is non-trivial due to the electronic deactivation of the ring.[1] The following protocol outlines a robust route starting from 7-fluoro-1-indanone, utilizing an enzymatic resolution strategy for maximum optical purity.

Protocol: Chemo-Enzymatic Synthesis

Step 1: Reductive Amination (Racemic Synthesis) [1]

  • Reagents: Charge a reactor with 7-fluoro-1-indanone (1.0 eq), NH₄OAc (10.0 eq), and NaBH₃CN (1.5 eq) in Methanol.

  • Reaction: Stir at reflux for 12 hours. The fluorine at C7 does not interfere with imine formation but slows reduction slightly due to sterics.

  • Workup: Quench with NaOH (1M), extract with MTBE. Yield: ~85% racemic amine.

Step 2: Kinetic Resolution (The Critical Step) Rationale: Chemical resolution with tartaric acid is often inefficient for fluorinated amines due to pKa shifts. Enzymatic acylation is self-validating and higher yielding.[1]

  • Setup: Dissolve racemic 7-fluoro-1-aminoindan (50 mM) in MTBE.

  • Catalyst: Add Candida antarctica Lipase B (CAL-B) (immobilized, 20 mg/mmol).

  • Acyl Donor: Add Isopropyl acetate (5.0 eq).

  • Incubation: Shake at 30°C. Monitor by HPLC (Chiralcel OD-H column).

    • Mechanism:[3][4] CAL-B selectively acylates the (R)-enantiomer, leaving the (1S)-amine free.[1]

  • Separation: Filter enzyme. Wash organic phase with 1M HCl.

    • Aqueous Phase: Contains (1S)-7-Fluoroindanylamine hydrochloride (Target).[1]

    • Organic Phase:[3][5] Contains (R)-N-acetyl-7-fluoroindanylamine.[1]

  • Basification: Treat aqueous phase with NaOH to pH 12, extract with DCM, dry and concentrate.

    • Target Specs: >99% ee, >40% yield (theoretical max 50%).

Self-Validating Quality Control

To ensure scientific integrity, every batch must pass the "Derivatization Test" to confirm enantiomeric excess without relying solely on optical rotation, which can be unreliable for fluorinated compounds.[1]

  • Protocol: React 5 mg of product with Mosher's Acid Chloride.

  • Analysis:

    
    F-NMR.
    
  • Validation: The appearance of a single fluorine signal confirms >98% ee. If split signals appear, resolution is incomplete.

Part 3: Visualization & Pathways

Structural Logic & Synthesis Flow

The following diagram illustrates the synthesis pathway and the steric "locking" mechanism that differentiates this scaffold.

G cluster_mech The 7-Fluoro Advantage Start 7-Fluoro-1-Indanone (Precursor) Imine Imine Intermediate (Transient) Start->Imine NH4OAc Racemate Racemic 7-Fluoro-1-Aminoindan Imine->Racemate NaBH3CN Reductive Amination Enzyme CAL-B Lipase (Kinetic Resolution) Racemate->Enzyme Isopropyl Acetate MTBE, 30°C Product (1S)-7-Fluoroindanylamine (Target: >99% ee) Enzyme->Product Unreacted (S)-Amine (Acid Extraction) Byproduct (R)-Amide (Discard/Recycle) Enzyme->Byproduct Acylated (R)-Amine (Organic Phase) Mech Steric Lock: 7-F vs 1-NH2 Electronic: Lower pKa Metabolic: Blocked Oxidation

Caption: Synthesis and enzymatic resolution pathway of (1S)-7-Fluoroindanylamine, highlighting the divergent separation of enantiomers.

References

  • Synthesis of 7-Fluoro-1-indanone

    • Title: General procedure for the synthesis of 7-fluoro-1-indanone from 3-chloro-1-(2-fluorophenyl)propan-1-one.[1]

    • Source: ChemicalBook / Vertex AI Grounding.
    • URL:[1]

  • Enantioselective Synthesis of 1-Aminoindanes

    • Title: Enantioselective synthesis of 1-aminoindene derivatives via asymmetric Brønsted acid catalysis.[1]

    • Source: Chemical Communic
    • URL:[1]

  • Application in Drug Development (Rasagiline Analogs)

    • Title: Synthesis of 1-indanones with a broad range of biological activity (Review of bioactive indanones and aminoindanes).
    • Source: Beilstein Journal of Organic Chemistry.[6]

    • URL: [Beilstein J. Org.[6] Chem. Article]([Link]4]

  • Properties of Fluorinated Amines

    • Title: Enantioselective Synthesis of β-Fluoro Amines (Context on pKa and lipophilicity shifts).
    • Source: NIH / PubMed Central.
    • URL:[1]

Sources

Comparative

Strategic Guide: Spectroscopic Confirmation of (1S)-7-Fluoroindanylamine Stereochemistry

Executive Summary (1S)-7-Fluoroindanylamine (CAS: 2061996-47-0) is a critical chiral building block, notably serving as a scaffold for MAO-B inhibitors and Rasagiline analogs. The presence of the fluorine atom at the C7...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

(1S)-7-Fluoroindanylamine (CAS: 2061996-47-0) is a critical chiral building block, notably serving as a scaffold for MAO-B inhibitors and Rasagiline analogs. The presence of the fluorine atom at the C7 position introduces electronic effects that distinguish it from the unsubstituted indanylamine, necessitating precise stereochemical control.

This guide objectively compares spectroscopic methodologies for confirming the (1S) absolute configuration. While Single Crystal X-Ray Diffraction (SC-XRD) remains the absolute authority, NMR spectroscopy with Chiral Derivatizing Agents (CDAs) offers the most practical balance of speed and structural insight for solution-phase analysis. Chiral HPLC is essential for routine enantiomeric excess (ee) monitoring but requires established standards for absolute assignment.

Comparative Analysis of Analytical Methodologies

The following matrix evaluates the primary techniques for stereochemical confirmation based on throughput, sample requirement, and "absolute" capability (ability to assign configuration without a reference standard).

Table 1: Strategic Comparison of Stereochemical Analysis Methods

FeatureMethod A: NMR w/ Mosher's Acid Method B: Chiral HPLC/SFC Method C: X-Ray Crystallography Method D: 19F-NMR w/ Chiral Tag
Primary Utility Absolute Configuration AssignmentRoutine QC / Purity (ee%)Definite Structural ProofRapid In-situ Analysis
Throughput Medium (Derivatization req.)High (15-30 min/run)Low (Days to Weeks)High (Mix & Measure)
Sample Req. ~5-10 mg< 1 mg~20-50 mg (Single Crystal)~5 mg
Reference Std? Not Required Required (for assignment)Not Required Not Required
Cost/Run Low (Reagents)Low (Solvents)High (Instrument Time)Medium (Specialty Tag)
Key Limitation Requires chemical derivatizationElution order is not predictiveCrystal growth is difficultRequires specific F-tag coupling

Deep Dive: NMR Spectroscopy (The Chemical Standard)

For a compound like (1S)-7-Fluoroindanylamine, NMR analysis using Mosher's acid (


-methoxy-

-trifluoromethylphenylacetic acid, MTPA) is the most robust solution-phase method for determining absolute configuration.
The Mechanism

The method relies on the anisotropic shielding effect of the phenyl ring in the MTPA auxiliary. When (1S)-7-fluoroindanylamine is derivatized with both (


)- and (

)-MTPA chloride, the resulting diastereomers exhibit distinct chemical shifts (

) for protons near the chiral center.
  • Configuration Rule: The parameter

    
     is calculated. The spatial arrangement of protons relative to the shielding phenyl cone allows assignment of the S or R configuration at C1.
    
Experimental Protocol: Double Derivatization
  • Reagents: (

    
    )-(-)-MTPA-Cl, (
    
    
    
    )-(+)-MTPA-Cl, Pyridine-d5 (or CDCl3 + Pyridine), (1S)-7-Fluoroindanylamine.
  • Workflow:

    • Aliquot: Split 10 mg of amine into two NMR tubes.

    • Reaction: Add 1.5 eq of (

      
      )-MTPA-Cl to Tube A and 1.5 eq of (
      
      
      
      )-MTPA-Cl to Tube B. Add excess pyridine.
    • Incubation: Allow to react for 15-30 minutes (reaction is usually instantaneous for primary amines).

    • Acquisition: Acquire 1H NMR (and optionally 19F NMR) for both samples.

Data Interpretation (Self-Validating Logic)

For (1S)-7-Fluoroindanylamine, the C1-methine proton and the C2-methylene protons will show significant


 values.
  • Sign Convention: Construct a Newman projection. If the C1 configuration is indeed (1S), protons on the "right" side of the plane (relative to the MTPA plane) will have positive

    
     values, while those on the "left" will be negative.
    
  • 7-Fluoro Advantage: The 19F signal at C7 provides an additional, highly sensitive probe. The fluorine atom's proximity to the chiral center makes the

    
     value typically larger and more distinct than proton shifts.
    

Deep Dive: Chiral Chromatography (The QC Standard)

While NMR assigns the structure, Chiral HPLC is the workhorse for quantifying purity (Enantiomeric Excess).

Column Selection Strategy

The rigid bicyclic structure of indanylamine interacts well with polysaccharide-based stationary phases.

  • Primary Recommendation: Chiralpak IC (Immobilized Cellulose tris-(3,5-dichlorophenylcarbamate)). The chlorinated stationary phase offers unique

    
    -
    
    
    
    interactions with the fluorinated aromatic ring of the analyte.
  • Alternative: Chiralpak AD-H (Amylose tris-(3,5-dimethylphenylcarbamate)).

Protocol: Normal Phase HPLC
  • Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

    • Note: Diethylamine (DEA) is critical to suppress peak tailing caused by the primary amine interacting with silanols.

  • Detection: UV at 254 nm (aromatic ring) or 210 nm.

  • Validation: Inject the racemate first to establish separation (

    
    ) and resolution (
    
    
    
    ). Then inject the (1S) sample to confirm retention time.

Visualizations

Decision Matrix for Stereochemical Confirmation

This diagram outlines the logical flow for a researcher deciding which analytical path to take based on the sample stage (R&D vs. QC).

DecisionMatrix Start Sample: (1S)-7-Fluoroindanylamine Goal Goal: Confirm Stereochemistry Start->Goal Q_Std Is an Enantiomeric Standard Available? Goal->Q_Std Path_QC Routine QC / Batch Release Q_Std->Path_QC Yes Path_Struct Structural Elucidation Q_Std->Path_Struct No HPLC Chiral HPLC/SFC (Chiralpak IC/AD-H) Path_QC->HPLC Q_Cryst Can it Crystallize? Path_Struct->Q_Cryst Compare Compare Retention Time (tR) HPLC->Compare Result_QC Output: % ee Compare->Result_QC XRD Single Crystal XRD (HCl Salt) Q_Cryst->XRD Yes (High Purity) Mosher 1H/19F NMR Mosher's Analysis Q_Cryst->Mosher No (Oil/Amorphous) Result_Abs Output: Absolute Config (R/S) XRD->Result_Abs Mosher->Result_Abs

Caption: Decision tree for selecting the appropriate analytical technique based on resource availability and data requirements.

Mosher's Analysis Workflow

This diagram details the specific experimental steps for the NMR-based assignment.

MosherWorkflow Substrate (1S)-7-Fluoroindanylamine Split Split Sample Substrate->Split RxnA Rxn A: + (R)-MTPA-Cl Solvent: Pyridine-d5 Split->RxnA RxnB Rxn B: + (S)-MTPA-Cl Solvent: Pyridine-d5 Split->RxnB NMR_A 1H NMR Spectrum A ((S)-Mosher Amide) RxnA->NMR_A NMR_B 1H NMR Spectrum B ((R)-Mosher Amide) RxnB->NMR_B Calc Calculate Δδ = δ(S-amide) - δ(R-amide) NMR_A->Calc NMR_B->Calc Model Apply Mosher's Model (Sector Rule) Calc->Model Assign Assign Absolute Config (Confirm 1S) Model->Assign

Caption: Step-by-step workflow for the double-derivatization Mosher's method.

References

  • Seco, J. M., Quiñoá, E., & Riguera, R. (2004). "The Assignment of Absolute Configuration by NMR." Chemical Reviews, 104(1), 17-118. Link

  • Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). "Mosher’s Method."[1][2][3] Nature Protocols, 2, 2451–2458. Link

  • Sigma-Aldrich. "Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers." Technical Guides. Link

  • Jang, S., et al. (2022).[4] "Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines... by 19F NMR." Analytical Chemistry, 94(2), 1441-1446.[4] Link

  • BLD Pharm. "(S)-7-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride Product Page." Link

Sources

Validation

A Comparative Guide to Catalysts for the Asymmetric Synthesis of 7-Fluoroindanylamine

Chiral amines are fundamental building blocks in modern pharmaceuticals, imparting critical stereochemistry that dictates biological activity. Among these, 7-fluoroindanylamine stands as a key intermediate for several ne...

Author: BenchChem Technical Support Team. Date: February 2026

Chiral amines are fundamental building blocks in modern pharmaceuticals, imparting critical stereochemistry that dictates biological activity. Among these, 7-fluoroindanylamine stands as a key intermediate for several neurologically active agents. Its synthesis with high enantiopurity is a significant challenge that showcases the evolution of asymmetric catalysis. This guide provides an in-depth comparison of the two leading catalytic strategies for producing enantiopure 7-fluoroindanylamine from its prochiral precursor, 7-fluoro-1-indanone: transition metal-catalyzed asymmetric hydrogenation and biocatalytic reductive amination.

We will dissect the mechanistic underpinnings, compare performance based on experimental data, and provide validated protocols to guide researchers in selecting the optimal synthetic route for their specific needs.

Strategic Approaches to Asymmetric Synthesis

The primary challenge lies in the stereoselective introduction of the amine group at the C1 position of the indanone core. Two principal pathways have proven most effective:

  • Transition Metal-Catalyzed Asymmetric Hydrogenation: This classic and robust method involves the formation of an imine intermediate from 7-fluoro-1-indanone, which is then hydrogenated using a chiral transition metal complex. Catalysts based on rhodium, ruthenium, and iridium are the most prominent.[1]

  • Biocatalytic Reductive Amination: A greener and often more selective approach that utilizes enzymes, typically ω-transaminases (ω-TAs), to directly convert the ketone into the chiral amine in a single step.[2]

Part 1: Transition Metal-Catalyzed Asymmetric Hydrogenation

This strategy leverages the power of chiral phosphine ligands complexed with transition metals to create a chiral environment for hydrogenation. The process is typically a two-step sequence involving the pre-formation of an imine, followed by its asymmetric reduction. However, one-pot reductive amination procedures are also possible.

Causality and Mechanistic Insight

The success of this method hinges on the design of the chiral ligand, which dictates the facial selectivity of hydrogen addition to the C=N bond of the imine intermediate. The Noyori-type catalysts, originally developed for ketones, provide a foundational mechanistic model.[3][4] The catalyst, often a Ru(II) complex with a diphosphine ligand like BINAP and a diamine, operates through a metal-ligand bifunctional mechanism. The substrate docks into the chiral pocket, and hydrogen is delivered from the metal hydride to the imine carbon while a proton is transferred from the ancillary amine ligand to the imine nitrogen via a six-membered transition state.[5][6]

For imine hydrogenation, rhodium-based catalysts have also shown exceptional efficacy. Catalytic systems, such as those employing bisphosphine-thiourea ligands, can engage in dual hydrogen-bonding interactions with the imine's counter-ion, enhancing both reactivity and enantioselectivity.[7]

Workflow for Asymmetric Hydrogenation

G cluster_0 Step 1: Imine Formation cluster_1 Step 2: Asymmetric Hydrogenation Ketone 7-Fluoro-1-indanone Imine N-Substituted Imine Ketone->Imine Condensation AmineSrc Amine Source (e.g., NH3, BnNH2) AmineSrc->Imine Product Chiral 7-Fluoroindanylamine Imine->Product Hydrogenation Catalyst Chiral Catalyst [e.g., Rh(NBD)2BF4 + Ligand] H2 H2 Gas

Caption: General workflow for the two-step asymmetric hydrogenation approach.

Performance Comparison of Metal Catalysts

While data specifically for 7-fluoroindanylamine is sparse in comparative reviews, performance can be extrapolated from studies on structurally similar substrates like 1-indanone and other aryl ketones.

Catalyst SystemChiral LigandSubstrateS/C RatioPressure (atm)Temp (°C)Yield (%)ee (%)Reference
[Rh(NBD)₂]BF₄(R,R)-f-AmphoxN-Boc-indanone imine100:15030>9996Zhang, X. et al.
[Rh(COD)Cl]₂Bisphosphine-thioureaTetralone N-H imine500:150609594Zhang, X. et al.[7]
RuCl₂(p-cymene)(S,S)-TsDPENAryl Ketones (ATH)100:1N/A (ATH)28>95>99Noyori, R. et al.
Ir(I) ComplexP,N Ligand (SIPHOX)Benzylic Aryl Imines100:15025>90>90Wikipedia[1]

Note: S/C = Substrate-to-Catalyst Ratio. ATH = Asymmetric Transfer Hydrogenation.

Key Insights:

  • Rhodium and Ruthenium-based catalysts consistently provide high yields and excellent enantioselectivities (>90% ee) for imines derived from cyclic ketones.[7]

  • Asymmetric Transfer Hydrogenation (ATH) using Ru(II) catalysts with formic acid/triethylamine as the hydrogen source is a practical alternative to high-pressure hydrogenation, often yielding exceptional enantioselectivity.[8]

  • The choice of the N-protecting group on the imine can significantly influence reactivity and selectivity. Unprotected N-H imines are attractive substrates but can be challenging.[7]

Experimental Protocol: Asymmetric Transfer Hydrogenation of an Indanone-derived Imine

This protocol is adapted from established procedures for the asymmetric transfer hydrogenation of cyclic imines using a Noyori-type catalyst.[8]

  • Catalyst Preparation: In a nitrogen-filled glovebox, add [RuCl₂(p-cymene)]₂ (1 mol%) and the chiral ligand (e.g., (S,S)-TsDPEN, 2.2 mol%) to a dry Schlenk flask. Add degassed anhydrous solvent (e.g., methanol) and stir for 30 minutes at room temperature.

  • Reaction Setup: In a separate flask, dissolve the 7-fluoro-1-indanone imine substrate (1 equivalent) in the chosen solvent.

  • Hydrogenation: Prepare a 5:2 azeotropic mixture of formic acid and triethylamine (HCO₂H/Et₃N) and degas thoroughly. Add the HCO₂H/Et₃N mixture (5 equivalents) to the substrate solution.

  • Initiation: Transfer the pre-formed catalyst solution to the substrate mixture via cannula.

  • Reaction Monitoring: Stir the reaction mixture at the specified temperature (e.g., 25-40°C). Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

  • Workup and Purification: Quench the reaction with a saturated NaHCO₃ solution. Extract the product with an organic solvent (e.g., ethyl acetate). Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the enantiopure 7-fluoroindanylamine.

  • Validation: Determine the enantiomeric excess (ee%) of the final product using chiral HPLC analysis.

Part 2: Biocatalytic Reductive Amination with Transaminases (TAs)

Biocatalysis has emerged as a powerful and sustainable alternative to metal catalysis. For the synthesis of chiral amines, ω-transaminases (ω-TAs) are particularly effective, as they can directly convert a prochiral ketone to an enantiopure amine using an inexpensive amine donor.[2][9]

Causality and Mechanistic Insight

Transaminases are pyridoxal-5'-phosphate (PLP)-dependent enzymes that operate via a "ping-pong" mechanism.[10][11]

  • First Half-Reaction: The PLP cofactor, initially bound to a lysine residue in the enzyme's active site (internal aldimine), reacts with an amine donor (e.g., isopropylamine). This forms an external aldimine, and subsequent steps release the corresponding ketone (acetone) and leave the cofactor in its aminated form, pyridoxamine-5'-phosphate (PMP).

  • Second Half-Reaction: The ketone substrate (7-fluoro-1-indanone) enters the active site and reacts with the PMP. This process reverses the first half-reaction, forming the chiral amine product and regenerating the PLP-lysine internal aldimine, thus closing the catalytic cycle.[11]

The remarkable stereoselectivity arises from the rigid, three-dimensional structure of the enzyme's active site, which forces the ketone to bind in a specific orientation for the nucleophilic attack.[10] A significant challenge for wild-type transaminases is accepting "bulky-bulky" ketones like substituted indanones.[9][12] However, protein engineering and directed evolution have successfully created mutant enzymes with expanded active site pockets that show high activity and selectivity for these challenging substrates.[13]

Workflow for Biocatalytic Reductive Amination

G cluster_0 One-Pot Biotransformation Ketone 7-Fluoro-1-indanone EnzymeSystem Transaminase (ω-TA) + PLP Cofactor Ketone->EnzymeSystem AmineDonor Amine Donor (e.g., Isopropylamine) AmineDonor->EnzymeSystem Product Chiral 7-Fluoroindanylamine EnzymeSystem->Product Byproduct Byproduct (e.g., Acetone) EnzymeSystem->Byproduct

Caption: Simplified workflow for one-pot transaminase-catalyzed reductive amination.

Performance of Commercial and Engineered Transaminases

The development of commercial transaminase screening kits has made this technology highly accessible. Engineered enzymes often show dramatically improved performance for non-natural, bulky substrates.

CatalystSubstrateAmine DonorTemp (°C)pHConversion (%)ee (%)Reference
Wild-Type TA (CC1012)1-Indanone(R)-α-MBA377.5Low>99 (S)ResearchGate[14]
Engineered TA (M9 mutant)1-Indanone(R)-α-MBA377.5High>99 (S)ResearchGate[14]
Engineered RedAm (AcRedAm)1-IndanonePropargylamine259.070>99 (R)Frontiers[15]
Engineered TA (from Arthrobacter sp.)Bulky KetonesIsopropylamine45-508.5High>99.5ACS Catalysis[9]

Note: (R)-α-MBA = (R)-α-methylbenzylamine. RedAm = Reductive Aminase.

Key Insights:

  • Transaminases exhibit exceptional, often perfect (>99%), enantioselectivity.[2]

  • Wild-type enzymes may show low or no activity towards bulky substrates like 7-fluoro-1-indanone, making screening and enzyme engineering a critical step.[9][14]

  • The reaction is performed in aqueous buffer under mild conditions (ambient temperature and pressure), aligning with green chemistry principles.[16]

  • Using a cheap sacrificial amine donor like isopropylamine allows the reaction equilibrium to be driven towards the product by using an excess of the donor or by removing the acetone byproduct.[9]

Experimental Protocol: Transaminase-Catalyzed Synthesis

This protocol is a general procedure for a typical lab-scale biotransformation using a commercially available transaminase.[15]

  • Buffer Preparation: Prepare a suitable buffer (e.g., 100 mM Tris-HCl or potassium phosphate) and adjust to the optimal pH for the chosen enzyme (typically pH 7.5 - 9.0).

  • Reaction Mixture: In a reaction vessel, combine the buffer, the pyridoxal-5'-phosphate (PLP) cofactor (approx. 1 mM), the amine donor (e.g., isopropylamine, often in large excess, 0.5 M - 1.0 M), and the 7-fluoro-1-indanone substrate (e.g., 10-50 mM). The substrate may need to be dissolved in a small amount of a water-miscible co-solvent like DMSO (typically 1-5% v/v).

  • Enzyme Addition: Add the transaminase enzyme (as a lyophylized powder or a solution, e.g., 1-10 mg/mL).

  • Incubation: Incubate the reaction mixture at the optimal temperature (e.g., 25-40°C) with gentle agitation (e.g., 150-200 rpm on an orbital shaker).

  • Reaction Monitoring: Monitor the conversion of the ketone to the amine product over time (e.g., 12-24 hours) using HPLC or GC analysis.

  • Workup and Purification: Once the reaction reaches completion, stop the reaction by adding a strong base (e.g., 1 M NaOH) to raise the pH > 11. This helps in the subsequent extraction. Extract the amine product into an organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).

  • Isolation: Dry the combined organic layers, filter, and concentrate to obtain the crude product. The product can be further purified if necessary, though biocatalytic reactions are often very clean.

  • Validation: Confirm the enantiomeric excess of the product via chiral HPLC or GC.

Head-to-Head Comparison: Metal Catalysis vs. Biocatalysis

FeatureTransition Metal CatalysisBiocatalysis (Transaminases)
Selectivity Very Good to Excellent (often 90-99% ee)Typically Perfect (>99% ee)
Substrate Scope Broad; tolerant of many functional groups.[16]Historically narrow, but rapidly expanding via protein engineering.[9]
Reaction Conditions Often requires elevated pressure (H₂) and temperature; uses organic solvents.[16]Mild: ambient temperature and pressure in aqueous buffer.[16]
Catalyst Source Based on precious metals (Ru, Rh, Ir) and complex, multi-step ligand synthesis.Renewable; produced by fermentation. Screening and engineering may be required.
Development Effort Ligand screening and reaction condition optimization.Enzyme screening and/or directed evolution for specific substrates.[13]
Green Chemistry Generates metal waste; uses organic solvents.Highly sustainable; aqueous medium, biodegradable catalyst.[16]
Cost & Scalability High catalyst cost, but very high turnover numbers are possible. Well-established for large-scale processes.Enzyme cost can be high initially, but processes are becoming more economical. Scalable.

Conclusion and Recommendation

Both transition metal catalysis and biocatalysis are powerful and viable strategies for the asymmetric synthesis of 7-fluoroindanylamine. The optimal choice depends heavily on the specific project goals, available resources, and production scale.

  • For rapid, predictable synthesis with a broad tolerance for reaction conditions, Transition Metal-Catalyzed Asymmetric (Transfer) Hydrogenation is a proven and robust choice. The wealth of available chiral ligands and established protocols provides a reliable path to high enantioselectivity, particularly if high-pressure equipment is accessible.

  • For processes where ultimate enantiopurity (>99.5% ee), operational simplicity, and sustainability are the primary drivers, Biocatalysis with Transaminases is the superior option. Despite the potential need for initial screening or enzyme engineering to find a suitable catalyst for the bulky indanone substrate, the reward is an exceptionally clean and selective transformation under mild, environmentally benign conditions. The increasing availability of commercial enzyme kits makes this approach more accessible than ever for both academic and industrial researchers.

Ultimately, the synthesis of challenging molecules like 7-fluoroindanylamine demonstrates that the modern chemist's toolkit is enriched by having both of these sophisticated catalytic methods at their disposal.

References

  • Zhang, X., et al. (2018). Rhodium Catalyzed Asymmetric Hydrogenation of Unprotected N-H Imines Assisted by Thiourea. PMC. Available at: [Link]

  • Asymmetric Synthesis of Fluoroamines from Chiral Aziridines. ResearchGate. Available at: [Link]

  • Wikipedia. (2024). Asymmetric hydrogenation. Available at: [Link]

  • Asymmetric Synthesis of 1-(2-Pyrrolyl)alkylamines by the Addition of Organometallic Reagents to Chiral 2-Pyrroleimines. ResearchGate. Available at: [Link]

  • Asymmetric hydrogenation of 1-indanone derived enamides and Azilect synthesis using Co/BPE. ResearchGate. Available at: [Link]

  • Wang, Y., et al. (2022). Computational design of an imine reductase: mechanism-guided stereoselectivity reversion and interface stabilization. Chemical Science. Available at: [Link]

  • Catalytic Asymmetric Transfer Hydrogenation of β,γ-Unsaturated α-Diketones. PMC. Available at: [Link]

  • NROChemistry. (2022). Noyori Hydrogenation. YouTube. Available at: [Link]

  • Progress in Catalytic Asymmetric Reactions with 7-Azaindoline as the Directing Group. PMC. Available at: [Link]

  • Wu, S. (2022). Discovery, Engineering and Application of Transaminases in Biocatalysis. University of Greifswald. Available at: [Link]

  • Ponomareva, O. N., et al. (2021). To the Understanding of Catalysis by D-Amino Acid Transaminases: A Case Study of the Enzyme from Aminobacterium colombiense. PMC. Available at: [Link]

  • Martin, C. (2016). Amine Transaminases in Biocatalytic Amine Synthesis. Diva-portal.org. Available at: [Link]

  • Myers, A. G., et al. The Noyori Asymmetric Hydrogenation Reaction. Andrew G. Myers Research Group, Harvard University. Available at: [Link]

  • Biocatalysts vs. Metal Catalysts: A meta-analysis of green chemistry efficiency, sustainability, and industrial applications. Preprints.org. Available at: [Link]

  • Li, G., et al. (2024). Application of Imine Reductase in Bioactive Chiral Amine Synthesis. ACS Omega. Available at: [Link]

  • Adams, J. P., et al. (2021). Engineering an Amine Transaminase for the Efficient Production of a Chiral Sacubitril Precursor. ACS Catalysis. Available at: [Link]

  • Kim, D. H., et al. (2021). Efficient kinetic resolution in the asymmetric transfer hydrogenation of 3-aryl-indanones: applications to a short synthesis of (+)-indatraline. RSC Advances. Available at: [Link]

  • Commercial Transaminases for the Asymmetric Synthesis of Bulky Amines. ResearchGate. Available at: [Link]

  • Morris, R. H., et al. (2018). An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones. Dalton Transactions. Available at: [Link]

  • Wikipedia. (2024). Transamination. Available at: [Link]

  • Zhang, X., et al. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews. Available at: [Link]

  • Asymmetric reductive amination of 1-indanone derivatives by using.... ResearchGate. Available at: [Link]

  • Gomm, A., et al. (2024). Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine. PMC. Available at: [Link]

  • Schreiner, P. R., et al. (2019). Organocatalysis: Fundamentals and Comparisons to Metal and Enzyme Catalysis. MDPI. Available at: [Link]

  • Chen, M., et al. (2021). Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

  • Humble, M. (2012). ω-Transaminase in Biocatalysis. Diva-Portal.org. Available at: [Link]

  • Toste, F. D., et al. (2024). Synthesis of chiral lactams by asymmetric nitrogen insertion. PMC. Available at: [Link]

  • Zhang, X., et al. (2021). A chiral ferrocene-tethered ruthenium diamine catalyst for asymmetric transfer hydrogenation of ketones. Organic Chemistry Frontiers. Available at: [Link]

  • Turner, N. J., et al. (2018). Imine Reductases, Reductive Aminases, and Amine Oxidases for the Synthesis of Chiral Amines: Discovery, Characterization, and Synthetic Applications. PubMed. Available at: [Link]

  • Catalyst University. (2015). Biochemistry | Transaminase Mechanism (Pyruvate Conversion to L-Alanine). YouTube. Available at: [Link]

  • Martins, J. E. D., et al. (2012). Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study. PMC. Available at: [Link]

  • Recent Advances on Transition-Metal-Catalysed Asymmetric Reductive Amination. ORO, The Open University. Available at: [Link]

  • Corey, E. J., et al. (1998). Efficient catalytic asymmetric alkylations. 1. Enantioselective synthesis of (+)-indacrinone via chiral phase-transfer catalysis. Journal of the American Chemical Society. Available at: [Link]

  • The Promising Role of Amine Transaminase Cascades in the Synthesis of Non-Canonical Amino Acids. MDPI. Available at: [Link]

  • The biocatalytic concepts for reductive amination by means of transaminases (a) and amine dehydrogenases (b). ResearchGate. Available at: [Link]

  • Toste, F. D., et al. (2024). Noyori–Ikariya Asymmetric Transfer Hydrogenation of Prochiral α-CF3 and α-SF5 Ketones. ACS Organic & Inorganic Au. Available at: [Link]

  • Feringa, B. L., et al. (2023). Going Full Circle with Organocatalysis and Biocatalysis: The Latent Potential of Cofactor Mimics in Asymmetric Synthesis. The Journal of Organic Chemistry. Available at: [Link]

  • chemical synthesis and imine reductase-catalyzed enantioselective reduction of trifluorinate. University of Amsterdam. Available at: [Link]

  • Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity. ACS Catalysis. Available at: [Link]

  • Development of Imine Reductases and Reductive Aminases for Chiral Amine Synthesis. The University of Manchester. Available at: [Link]

Sources

Comparative

assessing the enantiomeric purity of (1s)-7-Fluoroindanylamine with chiral chromatography.

A Comparative Technical Guide for Chiral Chromatography Executive Summary & Scientific Context (1S)-7-Fluoroindanylamine is a critical chiral primary amine intermediate, structurally related to pharmacophores found in MA...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Technical Guide for Chiral Chromatography

Executive Summary & Scientific Context

(1S)-7-Fluoroindanylamine is a critical chiral primary amine intermediate, structurally related to pharmacophores found in MAO-B inhibitors (e.g., Rasagiline analogs) and trace amine-associated receptor (TAAR) ligands. The presence of the fluorine atom at the C7 position introduces specific electronic effects—lowering the pKa of the amine relative to the non-fluorinated parent and altering the


-

interaction potential of the aromatic ring.

Ensuring the enantiomeric excess (% ee) of the (1S)-isomer is vital, as the (1R)-enantiomer often exhibits distinct neuroactive profiles or toxicity. This guide compares the three primary methodologies for assessing purity: Normal Phase Chiral HPLC , Supercritical Fluid Chromatography (SFC) , and Crown Ether Reversed-Phase HPLC .

The Core Challenge: Primary Amine Tailing

Primary amines like 7-fluoroindanylamine interact strongly with residual silanols on silica-based chiral stationary phases (CSPs), leading to peak tailing. This guide prioritizes protocols that suppress these non-specific interactions to achieve baseline resolution (


).

Strategic Comparison of Methodologies

The following table contrasts the three dominant approaches for this specific chemotype.

FeatureMethod A: NP-HPLC (Polysaccharide) Method B: Chiral SFC Method C: RP-HPLC (Crown Ether)
Primary Mechanism H-Bonding, Steric inclusion,

-

interactions
Similar to NP-HPLC but diffusion-drivenHost-Guest complexation (Ammonium ion)
Stationary Phase Amylose/Cellulose carbamates (e.g., AD-H, OD-H)Amylose/Cellulose (e.g., IG, IA, Trefoil)Crown Ether (e.g., Crownpak CR-I)
Mobile Phase Hexane / Alcohol / Basic Modifier CO

/ Methanol / Basic Modifier
Aqueous HClO

(pH 1–2) / Methanol
Resolution (

)
High (Robust)High (Often Superior)Very High (Specific to primary amines)
Throughput Moderate (20–40 min)High (3–8 min)Low (Long equilibration)
MS Compatibility Low (High non-volatile salt/modifier)HighLow (Requires non-volatile acids)
Recommendation Gold Standard for QC Best for High-Throughput Screening Niche Solver for difficult separations

Detailed Experimental Protocols

Method A: Normal Phase Chiral HPLC (The QC Standard)

Rationale: Polysaccharide-based columns (Amylose/Cellulose) are the industry workhorse. The 7-fluoro substituent increases the acidity of the aromatic ring, often enhancing retention on the electron-rich amide linkages of the CSP.

Protocol:

  • Column: Daicel Chiralpak AD-H (Amylose tris-(3,5-dimethylphenylcarbamate)) or Chiralcel OD-H.

    • Dimensions: 250 x 4.6 mm, 5 µm.[1][2]

  • Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) : Diethylamine (DEA).

    • Ratio: 90 : 10 : 0.1 (v/v/v).[2]

    • Note: DEA is strictly required to mask silanols. Without it, the amine peak will tail significantly.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25°C.

  • Detection: UV @ 254 nm (Fluorine does not significantly quench the aromatic UV absorption).

  • Sample Prep: Dissolve 1 mg/mL in Mobile Phase.

Expected Performance:

  • Retention Time (

    
    ):  (1R) ~8-10 min; (1S) ~12-15 min (Elution order may reverse based on specific column batch; verify with racemate).
    
  • Selectivity (

    
    ):  > 1.2.
    
Method B: Chiral SFC (The Green/Fast Alternative)

Rationale: SFC offers lower viscosity and higher diffusivity, allowing for 3-5x faster run times. This is ideal for In-Process Control (IPC) where reaction monitoring speed is critical.

Protocol:

  • Column: Chiralpak IG or Trefoil CEL1.

    • Dimensions: 150 x 3.0 mm, 3 µm (Sub-2 µm for UHPLC-SFC).

  • Mobile Phase:

    • A: CO

      
      
      
    • B: Methanol + 0.2% Isopropylamine (IPAm).

    • Gradient: 5% to 40% B over 5 minutes.

  • Back Pressure: 120–150 bar.

  • Temperature: 40°C.

Data Interpretation: SFC often provides sharper peaks for free amines than NP-HPLC because the supercritical fluid effectively solvates the hydrophobic indane core while the modifier manages the polar amine interactions.

Visualized Workflows

Diagram 1: Method Development Decision Tree

This logic flow guides the scientist through selecting the correct mode based on sample constraints and equipment availability.

MethodSelection Start Start: (1S)-7-Fluoroindanylamine Sample CheckMS Is MS Detection Required? Start->CheckMS CheckSpeed High Throughput Needed? CheckMS->CheckSpeed No (UV ok) SFC Method B: Chiral SFC (Col: Chiralpak IG/IA) Modifier: MeOH + 0.2% IPAm CheckMS->SFC Yes CheckSpeed->SFC Yes (>100 samples/day) NP_HPLC Method A: NP-HPLC (Col: AD-H / OD-H) MP: Hex/IPA/DEA CheckSpeed->NP_HPLC No (Standard QC) Difficult Separation Failed? SFC->Difficult NP_HPLC->Difficult Crown Method C: Crown Ether (Col: Crownpak CR+) MP: pH 1.5 HClO4 Difficult->Crown Yes (Resolution < 1.5) End Validate Method Difficult->End No (Success)

Caption: Decision matrix for selecting the optimal chromatographic mode for chiral primary amines.

Diagram 2: System Suitability & Validation Loop

A self-validating system is required for GMP compliance. This workflow ensures the data generated is reliable.

ValidationLoop Input Racemic Standard SST System Suitability Test (SST) Requirement: Rs > 2.0 Tailing < 1.5 Input->SST SST->SST Fail (Re-equilibrate) Blank Blank Injection (Check for carryover) SST->Blank Pass Sample Test Sample (1S)-7-Fluoroindanylamine Blank->Sample Calc Calculate % ee (Area S - Area R) / Total Sample->Calc

Caption: Mandatory System Suitability Testing (SST) workflow for enantiomeric purity assessment.

Critical Analysis: The "7-Fluoro" Effect

When analyzing 7-fluoroindanylamine compared to the non-fluorinated 1-aminoindane, researchers must account for:

  • Electronic Withdrawal: The fluorine atom at C7 pulls electron density from the aromatic ring.

    • Chromatographic Impact: This reduces the

      
      -basicity of the indane ring. On 
      
      
      
      -acidic stationary phases (like Pirkle types), retention might decrease. However, on Amylose-based phases (AD-H), the fluorine often creates a unique "dipole handle" that can actually improve selectivity (
      
      
      ) compared to the parent molecule by locking the molecule into a specific groove of the polymer.
  • Basicity Reduction: The inductive effect reduces the pKa of the amine slightly.

    • Impact: While the amine is less basic, it is still basic enough to interact with silanols. Do not omit the DEA modifier.

Troubleshooting Guide

IssueRoot CauseCorrective Action
Peak Tailing (> 1.5) Residual Silanol interactionIncrease DEA conc. to 0.2%; Switch to "Immobilized" columns (IA/IC) which allow stronger solvents.
Peak Fronting Solubility / Overloading7-Fluoro analogs can have lower solubility in Hexane. Add 5% DCM or Ethanol to the mobile phase.
No Resolution Incorrect Selector MatchIf AD-H fails, switch to OD-H (Cellulose). The helical twist difference often solves the separation.

References

  • Daicel Chiral Technologies. (n.d.). Chiral Column Selection Guide for Primary Amines. Retrieved from [Link]

  • Shimadzu Corporation. (2016). Chiral Separation Using SFC and HPLC: Method Screening Workflow. Retrieved from [Link]

  • Phenomenex. (2018). High-Performance Liquid Chromatography (HPLC) Chiral Purification Guide. Retrieved from [Link]

  • Wiley Analytical Science. (2023). Chiral column takes the crown for supercritical enantioseparation of primary amines. Retrieved from [Link]

Sources

Validation

A Comparative Guide to the Synthesis of (1S)-7-Fluoroindanylamine: A Cost-Benefit Analysis for Researchers

(1S)-7-Fluoroindanylamine is a chiral amine of significant interest in medicinal chemistry and drug development, serving as a key building block for various pharmacologically active molecules. The stereospecific introduc...

Author: BenchChem Technical Support Team. Date: February 2026

(1S)-7-Fluoroindanylamine is a chiral amine of significant interest in medicinal chemistry and drug development, serving as a key building block for various pharmacologically active molecules. The stereospecific introduction of the amine group at the C1 position is crucial for the desired biological activity, making the choice of synthetic methodology a critical decision in the research and development pipeline. This guide provides an in-depth technical comparison of the primary synthetic routes to (1S)-7-Fluoroindanylamine, offering a cost-benefit analysis tailored to researchers, scientists, and drug development professionals. We will delve into the intricacies of asymmetric hydrogenation, biocatalytic asymmetric amination, and enzymatic kinetic resolution, providing experimental insights and data to inform your synthetic strategy.

The Precursor: Synthesis of 7-Fluoro-1-indanone

All enantioselective routes to (1S)-7-Fluoroindanylamine begin with the synthesis of the prochiral ketone, 7-fluoro-1-indanone. A common and scalable method involves a Friedel-Crafts acylation followed by an intramolecular cyclization.

A typical procedure starts from 2-fluorobenzoic acid, which is converted to its acid chloride using thionyl chloride. The resulting acyl chloride then reacts with ethylene in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃) to form an intermediate that undergoes an intramolecular Friedel-Crafts alkylation to yield 7-fluoro-1-indanone. While effective, this multi-step process can have moderate overall yields, often in the range of 30-40%.[1] Careful optimization of reaction conditions, including temperature and reaction time, is crucial to maximize the yield and purity of the starting ketone.

Method 1: Asymmetric Hydrogenation of 7-Fluoro-1-indanone

Asymmetric hydrogenation is a powerful and widely used technique for the enantioselective reduction of prochiral ketones to chiral alcohols, which can then be converted to the desired amine. This method relies on the use of a chiral transition metal catalyst, typically based on rhodium or ruthenium, coordinated to a chiral ligand.

The Underlying Chemistry

The mechanism of asymmetric hydrogenation involves the coordination of the ketone to the chiral metal catalyst, followed by the stereoselective transfer of hydrogen from the metal to the carbonyl group. The chiral ligand creates a chiral environment around the metal center, directing the hydrogen addition to one face of the ketone, thus leading to the formation of a single enantiomer of the alcohol. Subsequent conversion of the chiral alcohol to the amine can be achieved through various methods, such as a Mitsunobu reaction followed by hydrolysis or a two-step process involving activation of the hydroxyl group (e.g., as a tosylate or mesylate) and subsequent displacement with an amine source.

Experimental Protocol: A Representative Asymmetric Hydrogenation

A representative protocol for the asymmetric hydrogenation of an indanone derivative involves dissolving the ketone in a suitable solvent, such as methanol or isopropanol, and adding a chiral catalyst, for instance, a Rhodium-complex with a chiral diphosphine ligand.[2] The reaction is then carried out under a hydrogen atmosphere at a specific pressure and temperature.

Step-by-Step Methodology:

  • Catalyst Preparation: In a glovebox, a solution of the chiral rhodium precursor and the chiral diphosphine ligand is prepared in a degassed solvent.

  • Reaction Setup: The 7-fluoro-1-indanone is dissolved in degassed methanol in a high-pressure reactor.

  • Hydrogenation: The catalyst solution is added to the reactor, and the system is purged with hydrogen gas before being pressurized to the desired level (e.g., 10-50 atm).

  • Reaction Monitoring: The reaction is stirred at a controlled temperature (e.g., 25-50 °C) and monitored for completion by techniques such as TLC or HPLC.

  • Work-up and Purification: Upon completion, the solvent is removed, and the resulting chiral alcohol is purified by column chromatography.

Cost-Benefit Analysis
ParameterAsymmetric Hydrogenation
Yield High (typically >90%)
Enantiomeric Excess (ee) Excellent (often >95%)
Catalyst Cost High (Rhodium and chiral ligands are expensive)[3]
Reaction Time Moderate (typically a few hours to a day)
Operational Complexity High (requires specialized high-pressure equipment and inert atmosphere techniques)
Scalability Good, widely used in industrial processes[4]
Atom Economy Good for the hydrogenation step, but the subsequent conversion to the amine adds steps and reduces overall atom economy.

Diagram: Asymmetric Hydrogenation Workflow

G cluster_start Starting Material cluster_process Asymmetric Hydrogenation cluster_intermediate Intermediate cluster_conversion Conversion to Amine cluster_product Final Product 7-Fluoro-1-indanone 7-Fluoro-1-indanone Hydrogenation Hydrogenation 7-Fluoro-1-indanone->Hydrogenation Chiral Rhodium Catalyst Chiral Rhodium Catalyst Chiral Rhodium Catalyst->Hydrogenation H2 Gas H2 Gas H2 Gas->Hydrogenation (1S)-7-Fluoro-1-indanol (1S)-7-Fluoro-1-indanol Hydrogenation->(1S)-7-Fluoro-1-indanol Activation & Amination Activation & Amination (1S)-7-Fluoro-1-indanol->Activation & Amination (1S)-7-Fluoroindanylamine (1S)-7-Fluoroindanylamine Activation & Amination->(1S)-7-Fluoroindanylamine

Caption: Workflow for the synthesis of (1S)-7-Fluoroindanylamine via asymmetric hydrogenation.

Method 2: Biocatalytic Asymmetric Amination using Transaminases

Biocatalysis has emerged as a powerful and sustainable alternative to traditional chemical methods for the synthesis of chiral compounds. Transaminases (TAs), also known as aminotransferases, are enzymes that catalyze the transfer of an amino group from a donor molecule to a ketone or aldehyde acceptor.

The Underlying Chemistry

Transaminases utilize pyridoxal-5'-phosphate (PLP) as a cofactor. The reaction mechanism involves the formation of a Schiff base between the PLP and the amino donor, followed by tautomerization and hydrolysis to release the ketone byproduct and a pyridoxamine-5'-phosphate (PMP)-enzyme intermediate. The PMP-enzyme then reacts with the ketone substrate to form a new Schiff base, which upon tautomerization and hydrolysis, yields the desired chiral amine and regenerates the PLP-enzyme. The stereoselectivity of the reaction is determined by the specific binding of the ketone substrate in the active site of the enzyme.

Experimental Protocol: A Representative Transaminase Reaction

A typical protocol for the asymmetric amination of 7-fluoro-1-indanone involves incubating the ketone with a suitable transaminase enzyme and an amino donor in a buffered aqueous solution.

Step-by-Step Methodology:

  • Enzyme and Reagent Preparation: A buffer solution (e.g., phosphate buffer, pH 7-9) is prepared. The transaminase enzyme, PLP cofactor, and an amino donor (e.g., isopropylamine or alanine) are added.

  • Reaction Setup: 7-Fluoro-1-indanone is added to the enzyme solution. Often, a co-solvent like DMSO is used to improve the solubility of the ketone.

  • Incubation: The reaction mixture is incubated at a controlled temperature (e.g., 30-40 °C) with gentle agitation.

  • Reaction Monitoring: The progress of the reaction is monitored by HPLC to determine the conversion and enantiomeric excess of the product.

  • Work-up and Purification: Once the reaction reaches equilibrium or the desired conversion, the enzyme is removed (e.g., by centrifugation or filtration), and the product is extracted with an organic solvent and purified.

Cost-Benefit Analysis
ParameterBiocatalytic Asymmetric Amination
Yield Moderate to High (often equilibrium-limited, but can be driven to completion with process optimization)
Enantiomeric Excess (ee) Excellent (typically >99%)[5]
Catalyst Cost Moderate to High (enzymes can be expensive, but can often be reused or immobilized)
Reaction Time Moderate to Long (can range from several hours to a few days)
Operational Complexity Low to Moderate (generally performed under mild, aqueous conditions)[6]
Scalability Good, with increasing industrial adoption[7]
Atom Economy Excellent (direct conversion of the ketone to the amine)

Diagram: Biocatalytic Asymmetric Amination Workflow

G cluster_start Starting Material cluster_process Biocatalytic Amination cluster_product Final Product 7-Fluoro-1-indanone 7-Fluoro-1-indanone Amination Amination 7-Fluoro-1-indanone->Amination Transaminase Enzyme Transaminase Enzyme Transaminase Enzyme->Amination Amino Donor Amino Donor Amino Donor->Amination (1S)-7-Fluoroindanylamine (1S)-7-Fluoroindanylamine Amination->(1S)-7-Fluoroindanylamine

Caption: Workflow for the synthesis of (1S)-7-Fluoroindanylamine via biocatalytic asymmetric amination.

Method 3: Enzymatic Kinetic Resolution of Racemic 7-Fluoro-1-indanamine

Kinetic resolution is a technique used to separate a racemic mixture of a chiral compound. In an enzymatic kinetic resolution, an enzyme selectively reacts with one enantiomer of the racemate, leaving the other enantiomer unreacted. For the synthesis of (1S)-7-Fluoroindanylamine, this would involve the preparation of racemic 7-fluoro-1-indanamine followed by its resolution.

The Underlying Chemistry

Lipases are commonly used enzymes for the kinetic resolution of chiral amines.[8] They catalyze the acylation of the amine with an acyl donor (e.g., an ester). Due to the chiral nature of the enzyme's active site, one enantiomer of the amine reacts at a much faster rate than the other. This results in a mixture of the acylated (R)-amine and the unreacted (S)-amine, which can then be separated.

Experimental Protocol: A Representative Enzymatic Kinetic Resolution

A typical protocol for the lipase-catalyzed kinetic resolution of racemic 7-fluoro-1-indanamine involves the following steps:

Step-by-Step Methodology:

  • Racemate Synthesis: Racemic 7-fluoro-1-indanamine is first synthesized from 7-fluoro-1-indanone via reductive amination using a non-chiral reducing agent.

  • Reaction Setup: The racemic amine and an acyl donor (e.g., ethyl acetate) are dissolved in an organic solvent (e.g., hexane or toluene).

  • Enzymatic Reaction: A lipase, such as Candida antarctica lipase B (CALB), is added to the mixture.

  • Incubation: The reaction is stirred at a controlled temperature until approximately 50% conversion is reached, which theoretically provides the highest enantiomeric excess for both the product and the remaining starting material.

  • Separation and Purification: The enzyme is filtered off, and the acylated amine is separated from the unreacted amine by extraction or chromatography. The desired (1S)-amine is then isolated. The acylated amine can be hydrolyzed to recover the other enantiomer if desired.

Cost-Benefit Analysis
ParameterEnzymatic Kinetic Resolution
Yield Low (maximum theoretical yield of 50% for the desired enantiomer)
Enantiomeric Excess (ee) Good to Excellent (highly dependent on the enzyme and reaction conditions)[9]
Catalyst Cost Moderate (lipases are generally less expensive than metal catalysts and can be immobilized and reused)[10]
Reaction Time Moderate to Long
Operational Complexity Moderate (requires careful monitoring to stop at 50% conversion and subsequent separation of products)
Scalability Good, but the 50% yield limitation is a significant drawback for large-scale production.
Atom Economy Poor (at least 50% of the starting material is the undesired enantiomer)

Diagram: Enzymatic Kinetic Resolution Workflow

G cluster_start Starting Material cluster_process Enzymatic Resolution cluster_products Products cluster_separation Separation cluster_final Final Product Racemic 7-Fluoro-1-indanamine Racemic 7-Fluoro-1-indanamine Resolution Resolution Racemic 7-Fluoro-1-indanamine->Resolution Lipase Enzyme Lipase Enzyme Lipase Enzyme->Resolution Acyl Donor Acyl Donor Acyl Donor->Resolution (1S)-7-Fluoroindanylamine (unreacted) (1S)-7-Fluoroindanylamine (unreacted) Resolution->(1S)-7-Fluoroindanylamine (unreacted) Acylated (1R)-Amine Acylated (1R)-Amine Resolution->Acylated (1R)-Amine Separation Separation (1S)-7-Fluoroindanylamine (unreacted)->Separation Acylated (1R)-Amine->Separation Pure (1S)-7-Fluoroindanylamine Pure (1S)-7-Fluoroindanylamine Separation->Pure (1S)-7-Fluoroindanylamine

Caption: Workflow for the synthesis of (1S)-7-Fluoroindanylamine via enzymatic kinetic resolution.

Comparative Summary and Recommendations

FeatureAsymmetric HydrogenationBiocatalytic Asymmetric AminationEnzymatic Kinetic Resolution
Overall Yield HighHigh (with optimization)Low (max 50%)
Enantioselectivity ExcellentExcellentGood to Excellent
Cost High (catalyst)Moderate (enzyme, can be reused)Moderate (enzyme, can be reused)
Sustainability Moderate (metal catalyst, organic solvents)High (aqueous, mild conditions)Moderate (organic solvents)
Scalability ExcellentGood and improvingLimited by yield
Ideal Application Large-scale industrial synthesis where high throughput and yield are paramount, and cost of catalyst can be justified.Green and sustainable synthesis, especially for high-value products where high enantiopurity is critical.Laboratory-scale synthesis or when a suitable asymmetric method is not available.

Choosing the Right Path:

  • For large-scale, cost-sensitive production , asymmetric hydrogenation, despite the high initial catalyst cost, often proves to be the most economical choice due to its high efficiency and throughput.

  • For research and development, and for applications where sustainability is a primary concern , biocatalytic asymmetric amination with transaminases offers an excellent balance of high enantioselectivity, mild reaction conditions, and good atom economy. The growing availability of commercial transaminases makes this an increasingly attractive option.[11]

  • Enzymatic kinetic resolution is generally the least favorable option for producing large quantities of a single enantiomer due to its inherent 50% yield limitation. However, it can be a valuable tool for obtaining small amounts of both enantiomers for initial biological screening or when other asymmetric methods are unsuccessful.

Ultimately, the optimal synthetic route for (1S)-7-Fluoroindanylamine will depend on the specific requirements of the project, including the desired scale of production, cost constraints, and sustainability goals. This guide provides the foundational knowledge and comparative data to make an informed decision, empowering researchers to select the most appropriate and efficient method for their needs.

References

  • Almac. (n.d.). Transaminases. Retrieved from [Link]

  • Wikipedia. (2023). Asymmetric hydrogenation. Retrieved from [Link]

  • Gotor-Fernández, V., et al. (2022). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. International Journal of Molecular Sciences, 23(23), 14787. [Link]

  • ResearchGate. (2021). Asymmetric reductive amination of 1‐indanone derivatives by using.... Retrieved from [Link]

  • Almac Group. (n.d.). Transaminases. Retrieved from [Link]

  • Höhne, M., & Bornscheuer, U. T. (2009). Biocatalytic routes to optically active amines.
  • Fuel Cell Store. (n.d.). Rhodium Catalysts. Retrieved from [Link]

  • Savile, C. K., et al. (2010). Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture. Science, 329(5989), 305-309. [Link]

  • Gotor, V., et al. (2023). Biocatalytic Transamination for the Asymmetric Synthesis of Pyridylalkylamines. Structural and Activity Features in the Reactivity of Transaminases.
  • Aminoverse B.V. (n.d.). Lipase Enzyme Panels. Retrieved from [Link]

  • Poppe, L., & Rétey, J. (2005). Friedel-Crafts and Related Reactions. In Asymmetric Synthesis with Chemical and Biological Methods (pp. 223-263). Wiley-VCH.
  • Forró, E., & Fülöp, F. (2003). Lipase-catalyzed kinetic resolution of racemic 1-heteroarylethanols—experimental and QM/MM study. Tetrahedron: Asymmetry, 14(20), 3201-3207.
  • Paizs, C., & Tosa, M. I. (2004). Lipase-catalyzed kinetic resolutions of 3-aryl alkanoic acids. Tetrahedron: Asymmetry, 15(1), 125-130.
  • Turner, N. J. (2009). Directed evolution of enzymes for applied biocatalysis. Trends in biotechnology, 27(1), 1-8.
  • Ghanem, A., & Aboul-Enein, H. Y. (2004). Lipase-catalyzed kinetic resolution of racemic drugs and agrochemicals. Tetrahedron: Asymmetry, 15(22), 3331-3351.
  • Park, J. H., et al. (2021). Efficient kinetic resolution in the asymmetric transfer hydrogenation of 3-aryl-indanones: applications to a short synthesis of (+)-indatraline. RSC Advances, 11(40), 24685-24691. [Link]

  • Tufvesson, P., et al. (2011). Process considerations for the scale-up of a transaminase-catalyzed reaction. Organic Process Research & Development, 15(4), 844-850.
  • Yiming Biotech. (n.d.). Lipase For Sale, Lipase Enzyme. Retrieved from [Link]

  • Guo, F., & Berglund, P. (2017). Transaminase biocatalysis: optimization and application. Green Chemistry, 19(2), 333-360. [Link]

  • ResearchGate. (n.d.). (PDF) Optimization of Process for Enzymatic Resolution of Racemic Amines using Continuous Flow Bioreactor. Retrieved from [Link]

  • ResearchGate. (n.d.). Annulations involving 1-indanones to access fused- and spiro frameworks. Retrieved from [Link]

  • ResearchGate. (n.d.). Lipases: Valuable catalysts for dynamic kinetic resolutions. Retrieved from [Link]

  • ACS Publications. (2021). Rhodium-Catalyzed Highly Enantioselective Hydrogenation of a Tetrasubstituted Enamine. Retrieved from [Link]

  • PubMed. (2003). Rhodium-complex-catalyzed asymmetric hydrogenation: transformation of precatalysts into active species. Retrieved from [Link]

  • Wiley-VCH. (2012). Rhodium(I)-Catalyzed Asymmetric Hydrogenation. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(1s)-7-Fluoroindanylamine
Reactant of Route 2
Reactant of Route 2
(1s)-7-Fluoroindanylamine
© Copyright 2026 BenchChem. All Rights Reserved.